(Ethylenediaminetetraacetato)calcium(2-)

• CAS No.: 19267-05-1
• Molecular Formula: C12H8Cl3O3P
• Synonyms: (Ethylenediaminetetraacetato)calcium(2-)

Description

Theoretical Frameworks of Ligand-Metal Ion Interactions in Aqueous and Non-Aqueous Systems

The chelate effect describes the enhanced stability of a complex containing a chelating ligand compared to a complex with chemically similar monodentate ligands. dalalinstitute.comnumberanalytics.com This stability is primarily an entropy-driven effect. When a multidentate ligand, such as EDTA, displaces multiple solvent molecules (e.g., water) from the metal ion's coordination sphere, the total number of independent particles in the system increases. chemguide.co.ukresearchgate.net This leads to a positive change in entropy (ΔS), which in turn contributes to a more negative Gibbs free energy of formation (ΔG = ΔH - TΔS), thus favoring the formation of the chelate complex. dalalinstitute.com While the enthalpy change (ΔH) for breaking metal-solvent bonds and forming metal-ligand bonds is often similar for chelating and non-chelating ligands, the large positive entropy change makes chelation a highly favorable process. dalalinstitute.comresearchgate.net

The kinetics of chelation, which concerns the rates of complex formation and dissociation, also contribute to the stability of these compounds. numberanalytics.com This is described by the kinetic chelate effect, which posits that the dissociation of a multidentate ligand is a stepwise process. libretexts.orglibretexts.org The first step, the dissociation of one donor arm, is often slower compared to a monodentate ligand. libretexts.org Furthermore, the reverse reaction—the re-coordination of that same arm—is kinetically favored due to the high local concentration of the donor group near the metal's open coordination site, making the complete dissociation of the ligand less probable. researchgate.netlibretexts.org

Parameter	Description	Significance in Chelation
Gibbs Free Energy (ΔG)	The energy associated with a chemical reaction that can be used to do work.	A negative ΔG indicates spontaneous formation of a stable chelate complex. numberanalytics.com
Enthalpy (ΔH)	The heat absorbed or released during a reaction at constant pressure.	Generally similar for chelate vs. non-chelate complexes with similar donor atoms. dalalinstitute.com
Entropy (ΔS)	A measure of the randomness or disorder of a system.	Increases significantly during chelation due to the release of multiple solvent molecules, driving the reaction forward. dalalinstitute.comchemguide.co.uk
Formation Constant (Kf)	The equilibrium constant for the formation of the complex from the metal ion and ligand.	Larger values indicate greater stability. Related to ΔG by ΔG = -RTlnK. numberanalytics.com

The Significance of Aminocarboxylate Ligands in Coordination Chemistry

Aminocarboxylate ligands are a class of compounds that contain both amine and carboxylate functional groups, which act as effective donor sites for metal ions. nih.govacs.org Among these, Ethylenediaminetetraacetic acid (EDTA) is one of the most significant and widely studied. chegg.com EDTA is a hexadentate ligand, meaning it has six donor sites (two nitrogen atoms and four carboxylate oxygen atoms) available to form coordinate bonds with a single metal ion. jove.com

This multidentate nature allows EDTA to wrap around a metal ion, forming a very stable, 1:1 stoichiometric complex. chegg.comjove.com The resulting structure consists of five, five-membered chelate rings, which are sterically favorable and contribute to the exceptional thermodynamic stability of the complex. rsc.org The stability of metal-EDTA complexes is reflected in their very high formation constants (Kf), also known as stability constants. jove.comrsc.org These constants are pH-dependent; the fully deprotonated form of EDTA (Y⁴⁻), which predominates in basic solutions, forms the most stable complexes. jove.com The conditional formation constant (Kf') is often used to account for the effect of pH on the equilibrium. jove.comresearchgate.net

The high affinity of EDTA for a wide range of metal ions, particularly divalent and trivalent cations, makes it a powerful sequestering agent. It can form stable complexes with metals like calcium (Ca²⁺), magnesium (Mg²⁺), lead (Pb²⁺), and iron (Fe³⁺), effectively removing them from solution or rendering them chemically inert. researchgate.netbionoxusa.com This property is central to its utility in numerous fields of academic and industrial research.

Metal Ion	Log Kf for Metal-EDTA Complex
Ca²⁺	10.7
Mg²⁺	8.7
Fe²⁺	14.3
Cu²⁺	18.8
Fe³⁺	25.1
Pb²⁺	18.0
Zn²⁺	16.5

Note: Formation constants (K_f) apply at 25°C and an ionic strength of 0.1 M. chegg.comgoogle.com Higher log K_f values indicate greater complex stability.

Historical Context and Evolution of Calcium Chelation Studies

The conceptual foundation for chelation chemistry was laid by Alfred Werner in 1893 with his theory of coordination compounds, for which he received the Nobel Prize in 1913. cardiorenew-europe.com However, the specific history of (Ethylenediaminetetraacetato)calcium(2-) begins with the synthesis of its ligand, EDTA. In the 1930s, Ferdinand Münz, a German chemist, first synthesized EDTA as a potential replacement for citric acid in industrial applications such as water softening. cardiorenew-europe.comwikipedia.org

The transition of EDTA from an industrial chemical to a subject of biomedical research occurred around World War II. bionoxusa.com Researchers seeking an antidote to arsenic-based poison gas developed chelating compounds like British Anti-Lewisite (BAL). edta.nethealthy.net Subsequently, EDTA was recognized as a highly effective agent for treating heavy metal poisoning, particularly from lead. bionoxusa.comhealthy.net In the early 1950s, it became the primary treatment for lead poisoning in factory workers and U.S. Navy personnel. edta.net

These early medical applications inadvertently spurred the evolution of calcium chelation studies. A key development came from Georgetown University, where Martin Rubin and his colleagues received a research grant to specifically investigate the biological effects of EDTA, with initial studies focusing on its ability to chelate calcium. edta.nethealthchoicesnow.com Observations that patients treated with EDTA for lead poisoning showed changes in conditions related to calcium deposits fueled further inquiry. healthchoicesnow.com For instance, Norman E. Clarke Sr. theorized that because EDTA binds calcium, it might be able to remove calcium deposits from within blood vessels. edta.net While the primary therapeutic benefit was later understood to be the removal of heavy metals, these early investigations were pivotal. edta.net They demonstrated EDTA's profound effect on calcium homeostasis in biological systems and paved the way for its use as a tool in biochemical and physiological research to study the myriad roles of calcium, from intracellular signaling to bone metabolism. albertschatzphd.comnih.gov

Synthesis and Preparation Methodologies for Ethylenediaminetetraacetato Calcium 2

Direct Synthesis Routes from Precursor Compounds

The most common approach to synthesizing (Ethylenediaminetetraacetato)calcium(2-) involves the reaction between a source of ethylenediaminetetraacetic acid (EDTA) and a calcium salt. webqc.org The parent acid, EDTA, is sparingly soluble in water, thus its more soluble salt forms, such as disodium (B8443419) EDTA (Na₂EDTA), are frequently used as starting materials. sharebiology.comwikipedia.org

The fundamental reaction involves the displacement of protons from the EDTA molecule by the calcium ion, forming a stable chelate complex. Common calcium-containing precursors include calcium carbonate (CaCO₃), calcium chloride (CaCl₂), calcium hydroxide (B78521) (Ca(OH)₂), and calcium oxide (CaO). google.comguidechem.com The choice of precursor can influence the reaction conditions and the byproducts formed. For instance, the use of calcium carbonate results in the evolution of carbon dioxide gas. guidechem.com

A typical synthesis can be represented by the reaction of disodium EDTA with a calcium salt in an aqueous medium. google.com The reaction is driven by the high affinity of the EDTA ligand for the Ca²⁺ ion.

Precise control over the stoichiometry of the reactants is critical to maximize the yield and purity of the final product. The molar ratio of the EDTA species to the calcium source is carefully managed to ensure complete complexation.

A patented method describes the synthesis by reacting 1-2 grams of a calcium-containing compound with 7-9 grams of disodium EDTA in a solvent. google.com The mixture is heated and refluxed for approximately 1.5 hours to drive the reaction to completion. google.com The temperature for the initial mixing of the calcium compound in the solvent is maintained between 35-45°C. google.com Another synthetic approach involves mixing disodium EDTA and calcium carbonate in deionized water at 70°C for 4 hours. guidechem.com The use of an aqueous solvent is common, though other solvents like methanol, ethanol, acetone, or tetrahydrofuran (B95107) have also been cited. google.com

Parameter	Value/Range	Source
Reactant 1	Disodium EDTA	google.comguidechem.com
Reactant 2	Calcium Carbonate, Calcium Chloride, Calcium Hydroxide, or Calcium Oxide	google.comguidechem.com
Temperature	35 - 70°C	google.comguidechem.com
Reaction Time	1.5 - 4 hours	google.comguidechem.com
Solvent	Water, Methanol, Ethanol, Acetone, Tetrahydrofuran	google.com

This table presents typical reaction parameters for the direct synthesis of (Ethylenediaminetetraacetato)calcium(2-).

Following the synthesis, purification is essential to remove unreacted starting materials, byproducts, and other impurities. The initial purification step often involves filtration of the hot reaction mixture to remove any insoluble matter. google.com

For obtaining the product in a solid form, the filtrate is typically concentrated under reduced pressure. google.com Subsequent cooling of the concentrated solution allows for the precipitation or crystallization of the (Ethylenediaminetetraacetato)calcium(2-). google.com The resulting solid can be collected by filtration. google.com To enhance purity, the collected filter cake is washed, often with a specific washing solution, and then dried. google.com Recrystallization from a suitable solvent system can be employed to obtain a product of higher purity and to control the crystalline form. google.com The process may yield the product as a white, odorless crystalline granule or powder. fao.org

Precipitation and Crystallization Dynamics

The precipitation and crystallization of (Ethylenediaminetetraacetato)calcium(2-) from the reaction solution are critical steps that determine the physical properties of the final product, such as particle size and morphology. The process is initiated by creating a supersaturated solution, typically by concentrating the reaction mixture and/or by cooling. google.com

In some methods, a specific crystallization solution is slowly added to the filtered reaction solution while stirring to induce the formation of a large number of crystals. google.com After the addition is complete, the solution is stirred further, allowed to stand, and then filtered to collect the crystalline product. google.com The presence of chelating agents like EDTA is known to influence the crystallization process of calcium salts, such as calcium carbonate, by interacting with the crystal faces and affecting their growth and shape. researchgate.net While this research focuses on calcium carbonate, the principles of how a strong chelator like EDTA interacts with a calcium-based crystal lattice are relevant. The formation of needle-shaped crystals has been observed in some crystallization processes of calcium-containing compounds. nih.gov

Influence of pH and Temperature on Yield and Purity

The pH of the reaction medium has a profound impact on the synthesis of (Ethylenediaminetetraacetato)calcium(2-). The chelating ability of EDTA is highly pH-dependent. At low pH values, the carboxylate groups of EDTA are protonated, which reduces their ability to bind to metal ions. nih.gov As the pH increases, these groups deprotonate, making the ligand more available to chelate calcium. sigmaaldrich.comresearchgate.net For the direct determination of calcium with EDTA, a pH between 12 and 13 is sometimes used to precipitate magnesium as magnesium hydroxide, ensuring that the EDTA selectively complexes with calcium. uh.edu However, for the synthesis of the calcium EDTA complex, a moderately alkaline pH of around 8.0 to 9.0 is often employed, which also enhances the solubility of EDTA salts. sigmaaldrich.com A 1% solution of the final product typically exhibits a pH in the range of 6.5 to 7.5. fao.orgchemicalbook.com

Temperature also plays a crucial role. As mentioned, synthesis reactions are often carried out at elevated temperatures (e.g., 35-70°C) to increase the reaction rate. google.comguidechem.com However, temperature can also affect the stability of the complex and the solubility of the product, thereby influencing the yield and the crystallization process. nih.gov Studies on the decalcification of bone using EDTA have shown that increasing the temperature from 20°C to 37°C and 60°C slightly increases the rate of calcium extraction. nih.gov Calorimetric studies have shown that the binding of Ca²⁺ to EDTA is an exothermic process and is highly dependent on the buffer and pH. nih.gov

Parameter	Influence on Synthesis	Key Findings	Source
pH	Affects EDTA's chelating ability and solubility.	Optimal chelation occurs at higher pH values as carboxylate groups deprotonate. A pH of 8-9 enhances EDTA salt solubility.	nih.govsigmaaldrich.comresearchgate.net
Temperature	Influences reaction rate and product solubility.	Elevated temperatures (35-70°C) are used to accelerate the synthesis reaction.	google.comguidechem.comnih.gov

This interactive table summarizes the effects of pH and temperature on the synthesis of (Ethylenediaminetetraacetato)calcium(2-).

Green Chemistry Approaches to Synthesis

While specific studies explicitly detailing "green" synthesis routes for (Ethylenediaminetetraacetato)calcium(2-) are not prevalent, several aspects of the common synthesis methods align with the principles of green chemistry. The most significant of these is the use of water as the reaction solvent, which is a benign and environmentally friendly choice. google.comguidechem.com

Furthermore, processes that aim for high yields, such as the patented method claiming a yield of 95%, contribute to atom economy and waste reduction. google.com The development of efficient purification techniques that minimize the use of harsh organic solvents would further enhance the green credentials of the synthesis. Future research in this area could focus on the use of renewable starting materials or the development of catalytic methods that could proceed under milder conditions and with even greater efficiency. The use of mechanochemical methods, which reduce or eliminate the need for solvents, could also be an area for future exploration in the green synthesis of this compound.

Coordination Chemistry and Structural Elucidation of Ethylenediaminetetraacetato Calcium 2

Ligand Conformation and Chelate Ring Formation

The ethylenediaminetetraacetato (EDTA) ligand is a versatile hexadentate chelating agent, meaning it can bind to a central metal ion through six donor atoms. quora.comquora.comgantep.edu.trquora.com Its structure, featuring two nitrogen atoms and four carboxylate groups, allows it to wrap around a metal ion, forming multiple stable chelate rings. gantep.edu.trthinkdochemicals.comresearchgate.net This process, known as chelation, results in a significantly more stable complex than if the metal were bound to individual, monodentate ligands. beloit.edu

In the [Ca(EDTA)]²⁻ complex, the EDTA⁴⁻ ligand envelops the Ca²⁺ ion. This conformation is driven by the formation of five-membered chelate rings, which are sterically favorable and contribute to the high stability of the complex. researchgate.netbeloit.edu Specifically, the coordination involves the two nitrogen atoms and one oxygen atom from each of the four carboxylate groups, effectively sequestering the calcium ion. quora.comgantep.edu.tr The formation of these multiple chelate rings is a key characteristic of the interaction between EDTA and metal ions. rsc.org

Coordination Geometry and Stereochemistry of the Calcium Center

The coordination of the six donor atoms of the EDTA ligand to the central calcium ion typically results in an octahedral geometry. quora.comresearchgate.netquora.compurdue.edu This arrangement places the calcium ion at the center of an octahedron, with the nitrogen and oxygen atoms of the EDTA ligand occupying the vertices. stackexchange.com The flexibility of the EDTA molecule allows it to adopt a conformation that perfectly accommodates the Ca²⁺ ion within this geometric shape. quora.comquora.comquora.com

While octahedral coordination is common, the coordination number of calcium in EDTA complexes can sometimes be higher, accommodating additional water molecules in the coordination sphere, particularly in aqueous solutions. Quantum mechanical/molecular mechanical (QM/MM) simulations have suggested the presence of a seven-coordinate complex in aqueous solution, where an additional water molecule is present. This seven-coordinate structure can fluctuate between a pentagonal bipyramidal and a capped trigonal prismatic geometry on a very short timescale.

The stereochemistry of hexadentate EDTA complexes is also a subject of interest, with studies exploring the different possible configurations of the chelate rings around the metal center. acs.org

Crystal Structure Analysis of the Calcium-EDTA Complex

The precise arrangement of atoms in the solid state provides invaluable information about the bonding and three-dimensional structure of a compound. X-ray and neutron diffraction are powerful techniques used to determine these structures.

X-ray Diffraction Studies of Solid-State Structures

X-ray diffraction (XRD) has been instrumental in determining the crystal structures of various calcium-EDTA salts. mdpi.comjkdhs.org For instance, the crystal structure of Ca(H₂EDTA)·2H₂O reveals that the calcium atom is coordinated by oxygen atoms from a water molecule and neighboring H₂EDTA²⁻ anions, resulting in a distorted octahedral geometry and forming a three-dimensional framework. researchgate.net Another study on Ca(CaEDTA)·7H₂O provided detailed structural information on calcium binding to aminocarboxylates. acs.org

XRD analysis is a fundamental tool for identifying the crystalline phases within a material by comparing the diffraction pattern to standard data from databases like the Powder Diffraction File (PDF). jkdhs.org

Interactive Table: Crystal Structure Data for a Calcium-EDTA Complex

Below is a representative table of crystallographic data that could be obtained from an XRD study of a calcium-EDTA compound. Note: The specific values can vary depending on the exact crystalline form and hydration state.

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pbca
a (Å)	8.5919
b (Å)	17.807
c (Å)	18.942
Z (formula units/cell)	8
Coordination Geometry	Distorted Octahedron

Data sourced from a study on Ca(H₂EDTA)·2H₂O. researchgate.net

Neutron Diffraction for Hydrogen Atom Localization

While X-ray diffraction is excellent for locating heavier atoms, it is less effective at determining the positions of hydrogen atoms. nih.govnih.gov Neutron diffraction overcomes this limitation because neutrons are scattered by the atomic nucleus, making it possible to accurately locate hydrogen (or its isotope, deuterium) atoms. nih.govaps.orgresearchgate.net This technique is particularly valuable for understanding protonation states and hydrogen bonding networks within a crystal structure. nih.govnih.gov In the context of the calcium-EDTA complex, neutron diffraction can precisely determine the positions of hydrogen atoms on the EDTA ligand and any coordinated or solvating water molecules, providing a more complete structural picture. researchgate.net

Solution-State Structural Characterization

The structure of a complex in solution can differ from its solid-state structure. Spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR), are crucial for probing the dynamic nature of molecules in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Dynamics

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for studying the structure and dynamics of the [Ca(EDTA)]²⁻ complex in solution. researchgate.net ¹H NMR spectra of the complex show distinct signals for the protons on the ethylene (B1197577) backbone and the acetate (B1210297) arms of the EDTA ligand. researchgate.net The chemical shifts of these protons are sensitive to the coordination environment and the pH of the solution. researchgate.net

By analyzing the NMR spectra, researchers can gain insights into the exchange processes occurring in the complex, such as the interconversion between different conformations and the dynamics of ligand binding. researchgate.net For example, studies have used the ratio of signals from free and complexed EDTA to calculate the concentration of divalent cations like Ca²⁺. researchgate.net The changes in the NMR spectrum upon complexation provide direct evidence of the binding event and can be used to study the thermodynamics and kinetics of complex formation. nih.gov

Interactive Table: Representative ¹H NMR Chemical Shifts for EDTA and its Calcium Complex

The following table illustrates typical changes in proton NMR chemical shifts upon complexation of EDTA with calcium. Note: Exact chemical shifts can vary with experimental conditions such as pH and solvent.

Proton Environment	Free EDTA (ppm)	[Ca(EDTA)]²⁻ (ppm)
Ethylene backbone (-CH₂-CH₂-)	~2.94	Shifted
Acetate arms (-CH₂-COO⁻)	~3.4-3.5	Shifted

Data interpretation based on general principles and published spectra. researchgate.netresearchgate.net

Vibrational Spectroscopy (Infrared and Raman) for Bond Characterization

Vibrational spectroscopy, encompassing both Infrared (IR) and Raman techniques, serves as a powerful tool for characterizing the bonding within the (Ethylenediaminetetraacetato)calcium(2-), or [Ca(EDTA)]²⁻, complex. By analyzing the vibrational frequencies of the molecule, detailed insights into the coordination of the ethylenediaminetetraacetic acid (EDTA) ligand to the central calcium ion can be obtained. The formation of coordinate bonds between the calcium ion and the donor atoms of the EDTA ligand—specifically the two nitrogen atoms and four carboxylate oxygen atoms—induces significant shifts in the characteristic vibrational frequencies of these functional groups compared to the free EDTA ligand.

The most informative region in the vibrational spectra of metal-EDTA complexes involves the carboxylate (COO⁻) stretching frequencies. In the uncomplexed, ionized EDTA⁴⁻ ligand, the antisymmetric (νₐₛ) and symmetric (νₛ) stretching vibrations of the carboxylate groups give rise to characteristic bands. Upon coordination to a metal ion like Ca²⁺, the character of the C-O bonds changes, leading to a shift in these frequencies.

A key indicator of coordination is the position of the antisymmetric carboxylate stretch. For a free (ionic) carboxylate group, this band typically appears around 1575-1610 cm⁻¹. When the carboxylate group coordinates to a metal ion, this band shifts to a higher frequency, often appearing in the 1620-1650 cm⁻¹ range, reflecting the formation of a more covalent M-O bond. Conversely, the symmetric stretching vibration, found near 1400 cm⁻¹ in the free ligand, also shifts upon coordination. The separation between the antisymmetric and symmetric stretching frequencies (Δν = νₐₛ - νₛ) is often used to infer the coordination mode of the carboxylate group.

In the [Ca(EDTA)]²⁻ complex, the EDTA ligand acts as a hexadentate agent, with bonds forming between the Ca²⁺ ion and the two nitrogen atoms and four carboxylate groups. quora.comresearchgate.net The IR and Raman spectra provide clear evidence for this coordination. The C-H stretching vibrations of the ethylene and acetate methylene (B1212753) groups are typically observed in the 2920-2960 cm⁻¹ region. semanticscholar.org The low-frequency region of the spectra (below 400 cm⁻¹) is particularly important as it contains the vibrations associated with the metal-ligand bonds themselves, such as the Ca-O and Ca-N stretching modes.

A comparative analysis of IR and Raman spectra is often crucial. Due to selection rules, some vibrational modes may be active in one technique but not the other, providing complementary information about the molecular symmetry of the complex. semanticscholar.org For instance, in a complex with a center of symmetry, vibrations that are Raman active are often IR inactive, and vice versa. The detailed assignment of bands in the [Ca(EDTA)]²⁻ complex is based on comparisons with spectra of other well-characterized metal-EDTA complexes, such as those of Fe(III), Mg(II), and Zn(II), and supported by theoretical calculations. semanticscholar.orgnih.govresearchgate.netscielo.br

Table 1: Characteristic Vibrational Frequencies for [Ca(EDTA)]²⁻ and Related Species This table presents typical frequency ranges for the key vibrational modes. Exact values can vary based on the physical state (solid/solution) and counter-ions.

Vibrational Mode	Typical Frequency Range (cm⁻¹)	Description
O-H Stretch (of hydration water)	3000 - 3500	Broad band, indicating the presence of water molecules in the crystal lattice.
C-H Stretch	2920 - 2960	Stretching vibrations of the methylene (-CH₂) groups in the EDTA backbone. semanticscholar.org
Antisymmetric COO⁻ Stretch (νₐₛ)	1620 - 1650	Carboxylate C=O stretching, shifted to higher frequency upon coordination to Ca²⁺. researchgate.net
Symmetric COO⁻ Stretch (νₛ)	1390 - 1420	Carboxylate C-O stretching, also shifted upon coordination.
CH₂ Deformation	1300 - 1380	Bending and wagging motions of the methylene groups.
C-N Stretch	1090 - 1120	Stretching of the carbon-nitrogen bonds within the ethylenediamine (B42938) core.
Ca-O / Ca-N Stretch	200 - 400	Low-frequency vibrations corresponding to the coordinate bonds between the calcium ion and the oxygen and nitrogen donor atoms of the EDTA ligand.

Circular Dichroism and Optical Rotatory Dispersion (If Applicable)

Circular Dichroism (CD) and Optical Rotatory Dispersion (ORD) are chiroptical techniques used to investigate the structure of chiral molecules. slideshare.net These methods rely on the differential interaction of left- and right-circularly polarized light with a substance. researchgate.net For a molecule to exhibit a CD or ORD spectrum, it must be chiral, meaning it is non-superimposable on its mirror image.

The (Ethylenediaminetetraacetato)calcium(2-) complex, in its isolated state, is achiral. The ligand, ethylenediaminetetraacetic acid, does not possess a chiral center. The central calcium ion (Ca²⁺) is also achiral. As a result, the assembled [Ca(EDTA)]²⁻ complex does not have the necessary asymmetry to be optically active. Therefore, under normal solution conditions, CD and ORD spectroscopy are not applicable for the direct structural elucidation of the [Ca(EDTA)]²⁻ complex itself, as it will not produce a CD or ORD signal.

While the complex itself is achiral, it is worth noting that CD signals can be induced in an achiral molecule if it is placed in a chiral environment. acs.orgacs.orgnims.go.jp For example, if the [Ca(EDTA)]²⁻ complex were to bind to a large, chiral biomolecule such as a protein or DNA, the interaction could induce a CD signal in the electronic transitions of the EDTA complex. In such cases, CD spectroscopy would be a tool to study the binding and the conformational changes of the biomolecule upon interaction with the complex, rather than the intrinsic structure of the complex itself. However, focusing strictly on the "(Ethylenediaminetetraacetato)calcium(2-)" compound, these chiroptical methods are not applicable.

Factors Influencing Coordination Number and Geometry

The coordination number and the resulting geometry of a metal complex are dictated by a combination of factors, including the size and charge of the central metal ion, the size and nature of the coordinating ligands, and the steric interactions between the ligands. libretexts.orguni-siegen.de In the case of (Ethylenediaminetetraacetato)calcium(2-), these factors converge to strongly favor a specific and highly stable structure.

Nature of the Ligand (Denticity and Chelate Effect): Ethylenediaminetetraacetic acid (EDTA) is a hexadentate ligand, meaning it has six donor atoms capable of forming coordinate bonds with a metal ion: two tertiary nitrogen atoms and four carboxylate oxygen atoms. quora.comvedantu.com This ability to form multiple bonds to a single central ion is known as chelation. The resulting structure, containing multiple rings (in this case, five-membered rings), is known as a chelate. The chelate effect describes the enhanced stability of a complex containing a multidentate ligand compared to a complex with an equivalent number of monodentate ligands. This stability arises from favorable thermodynamic factors (a significant positive entropy change upon formation), making the formation of the [Ca(EDTA)]²⁻ complex highly favorable. uni-siegen.de

Size of the Central Metal Ion: The calcium ion (Ca²⁺) has a relatively large ionic radius (approximately 100 pm for a coordination number of 6). This size is well-suited to accommodate six donor atoms from a single, flexible hexadentate ligand like EDTA without significant steric strain. quora.comuni-siegen.de The ligand is large enough to effectively wrap around the central calcium ion, allowing all six donor sites to bind simultaneously.

Coordination Number and Geometry: Given that EDTA provides six donor atoms and the Ca²⁺ ion can readily accommodate them, the resulting coordination number is 6. quora.comvedantu.com For a coordination number of 6, the most common and energetically favorable geometry is the octahedron, which maximizes the distance between the coordinating atoms, thereby minimizing electrostatic repulsion between the electron pairs in the coordinate bonds. researchgate.netsolubilityofthings.com In the [Ca(EDTA)]²⁻ complex, the two nitrogen atoms and four oxygen atoms of the EDTA ligand occupy the six vertices of a distorted octahedron around the central calcium ion.

Thermodynamics and Kinetics of Ethylenediaminetetraacetato Calcium 2 Complex Formation

Stability Constants and Conditional Stability Constants

The stability of the [Ca(EDTA)]²⁻ complex is quantified by its formation constant, K_f (also denoted as a stability constant, β). This constant represents the equilibrium for the reaction between the calcium ion and the fully deprotonated EDTA ligand (Y⁴⁻):

Ca²⁺ + Y⁴⁻ ⇌ [Ca(EDTA)]²⁻

The equilibrium expression is given by:

K_f = [[Ca(EDTA)]²⁻] / ([Ca²⁺][Y⁴⁻])

The logarithm of the formation constant, log K_f, is widely reported, with values typically ranging from 10.65 to 12.69, depending on the experimental conditions such as ionic strength and temperature. nih.govyoutube.comlaboratorynotes.com

In practice, the concentration of the fully deprotonated Y⁴⁻ species is dependent on the pH of the solution. gantep.edu.tr Therefore, a more practical term, the conditional stability constant (K') , is often used. kau.edu.sa This constant accounts for the fact that only a fraction (α(Y⁴⁻)) of the total EDTA not bound to calcium is in the Y⁴⁻ form. youtube.com

K' = α(Y⁴⁻) * K_f

The conditional stability constant indicates the effective stability of the complex at a specific pH and is crucial for applications like complexometric titrations. kau.edu.salibretexts.org As the pH decreases, α(Y⁴⁻) decreases, leading to a lower K' value and reduced complex stability. youtube.comkau.edu.sa

Potentiometry is a common and precise method for determining the stability constants of metal complexes. ku.ac.keiupac.org The technique involves monitoring the concentration of free (uncomplexed) calcium ions in a solution using a Ca²⁺ ion-selective electrode during a titration with a standard EDTA solution. researchgate.net By measuring the potential of the electrode, which is related to the activity of Ca²⁺ via the Nernst equation, one can calculate the free metal ion concentration at various points throughout the titration. These data allow for the construction of a titration curve from which the equilibrium constant for the complex formation can be calculated. nih.gov Studies using a differential pH and thermal titrimeter have determined the binding constant for the calcium-EDTA complex, with a reported log K value of 10.25. nih.gov

Spectrophotometric methods can also be employed to derive stability constants, often by using a competing metal-ion indicator. iupac.orgscispace.com These indicators are themselves chelating agents that form colored complexes with the metal ion. When EDTA is added, it displaces the indicator from the metal ion, causing a change in the solution's absorbance. By carefully measuring the absorbance at a specific wavelength, the concentrations of the various species at equilibrium can be determined, allowing for the calculation of the stability constant. For the highest precision, the spectrophotometer should be used to measure small differences in optical density to minimize instrumental errors. iupac.org

Isothermal Titration Calorimetry (ITC) is a powerful technique that directly measures the heat released or absorbed during a binding event. fuw.edu.pl This provides a direct measurement of the enthalpy of complexation (ΔH). nih.gov For the Ca²⁺-EDTA interaction, the process is exothermic, meaning heat is released upon complex formation. nih.gov

From a single ITC experiment, the binding constant (K), reaction stoichiometry (N), and enthalpy change (ΔH) can be determined. fuw.edu.pl With the binding constant known, the Gibbs free energy change (ΔG) can be calculated (ΔG = -RTlnK). Subsequently, the entropy change (ΔS) can be derived from the fundamental thermodynamic relationship:

ΔG = ΔH - TΔS

Calorimetric studies have shown that the intrinsic enthalpy of binding for Ca²⁺ to EDTA is approximately -5.4 kcal/mol. nih.govnih.gov However, the apparent enthalpy is highly dependent on the pH and the buffer used due to the heat effects of protonation/deprotonation of the ligand and buffer molecules. nih.gov At pH 7.5, an apparent enthalpy of binding of -0.56 kcal/mol has been reported. nih.gov The large positive entropy change, driven by the release of water molecules from the calcium ion's hydration shell, is a significant contributor to the high stability of the complex. nih.gov

Table 1: Selected Thermodynamic Parameters for [Ca(EDTA)]²⁻ Complex Formation

Parameter	Value	Method	Conditions	Reference
log K_f	10.25	Potentiometry	-	nih.gov
log K_f	10.65	Titration	-	youtube.comlaboratorynotes.com
log β°	12.690 ± 0.060	Literature Review	Thermodynamic Constant	nih.gov
ΔH (intrinsic)	-5.4 kcal/mol	Calorimetry	pH range 2-11.5	nih.govnih.gov
ΔH (apparent)	-0.56 kcal/mol	Calorimetry	pH 7.5	nih.gov

Protonation Equilibria of the Ligand and Complex

The formation and stability of the [Ca(EDTA)]²⁻ complex are inextricably linked to the protonation equilibria of the EDTA ligand itself. gantep.edu.tr Ethylenediaminetetraacetic acid (H₄Y) is a hexaprotic system, though it is often treated as tetraprotic as the first two protons dissociate at very low pH. gantep.edu.trchegg.com The distribution of its various protonated forms (H₄Y, H₃Y⁻, H₂Y²⁻, HY³⁻, Y⁴⁻) in solution is entirely dependent on the pH. stackexchange.com The pKa values govern these equilibria.

Once EDTA forms a complex with Ca²⁺, its protonation characteristics change significantly. stackexchange.com The two nitrogen atoms, which are basic sites in the free ligand, are coordinated to the calcium ion and are no longer available for protonation. stackexchange.com However, the complex can still be protonated, leading to the formation of the [Ca(HEDTA)]⁻ species. nih.gov The formation of this protonated complex is also governed by an equilibrium constant. nih.gov The analytical reaction for complexation is sometimes written to explicitly show the displacement of a proton, for instance: Ca²⁺ + HY³⁻ ⇌ [CaY]²⁻ + H⁺, which is predominant in certain pH ranges. charleston.edu

Table 2: Representative pKa Values for Ethylenediaminetetraacetic Acid (EDTA)

Equilibrium	pKa Value	Reference
H₆Y²⁺ ⇌ H₅Y⁺ + H⁺	pKₐ₁ = 0.0	chegg.com
H₅Y⁺ ⇌ H₄Y + H⁺	pKₐ₂ = 1.5	chegg.com
H₄Y ⇌ H₃Y⁻ + H⁺	pKₐ₃ = 2.0	gantep.edu.trchegg.com
H₃Y⁻ ⇌ H₂Y²⁻ + H⁺	pKₐ₄ = 2.67	gantep.edu.trchegg.com
H₂Y²⁻ ⇌ HY³⁻ + H⁺	pKₐ₅ = 6.13 - 6.16	gantep.edu.trnih.govchegg.com
HY³⁻ ⇌ Y⁴⁻ + H⁺	pKₐ₆ = 10.26 - 10.37	gantep.edu.trnih.govchegg.com

Influence of Ionic Strength and Temperature on Complex Stability

The thermodynamic stability constants are, by definition, determined at zero ionic strength. Experimentally, constants are typically measured in a solution with a specific, constant ionic strength (e.g., 0.1 M NaCl) to maintain constant activity coefficients. researchgate.netnih.gov The stability of the [Ca(EDTA)]²⁻ complex is influenced by the ionic strength of the medium. nih.gov High concentrations of background electrolytes can affect the activities of the ionic species involved in the equilibrium, thereby altering the measured or "apparent" stability constant. researchgate.net Some speciation models also account for the formation of weak complexes between the cation or ligand and the ions of the background electrolyte, such as Na⁺. researchgate.net

Temperature also affects the stability constant through its relationship with the Gibbs free energy and enthalpy of reaction. The formation of the [Ca(EDTA)]²⁻ complex is an exothermic process. nih.gov However, studies have shown that the enthalpy of binding (ΔH) is not strongly dependent on temperature in the range of 5-48 °C. nih.gov This indicates that the change in heat capacity (ΔCp) for the complexation reaction is close to zero. nih.gov A near-zero ΔCp implies that the stability constant of the Ca²⁺-EDTA complex does not vary dramatically with temperature changes within this range.

Reaction Mechanisms and Pathways of Chelate Formation and Dissociation

The formation of the [Ca(EDTA)]²⁻ complex is a rapid and reversible chelation reaction. patsnap.com The mechanism involves the stepwise displacement of water molecules from the inner hydration sphere of the Ca²⁺ ion by the donor atoms of the EDTA ligand. The flexible EDTA molecule then wraps around the central calcium ion, coordinating via its two tertiary amine nitrogens and four carboxylate oxygens to form a highly stable, cage-like octahedral structure. quora.com

A primary driving force for this reaction is a significant positive entropy change known as the "chelate effect." nih.gov When the single, multidentate EDTA ligand replaces multiple monodentate water molecules, the total number of free particles in the system increases, leading to a favorable increase in entropy which contributes to the large negative Gibbs free energy of formation. nih.gov

The dissociation of the complex is the reverse process. For the EDTA ligand to be released or for the calcium to be exchanged, the coordinated bonds must be broken. cdnsciencepub.com This dissociation is a necessary first step before any degradation of the ligand can occur. cdnsciencepub.comatamanchemicals.com The rate of dissociation is influenced by solution conditions. For example, in highly acidic solutions, protonation of the carboxylate groups weakens the coordination and promotes dissociation. Similarly, the presence of other metal ions that form more stable complexes with EDTA (such as heavy metals) can lead to the displacement of calcium from the complex. atamanchemicals.com

Ligand Exchange Kinetics with Other Metal Ions

The ligand exchange kinetics of the (Ethylenediaminetetraacetato)calcium(2-) complex, often abbreviated as [Ca(EDTA)]²⁻, with other metal ions is a critical area of study in coordination chemistry. These reactions involve the displacement of the calcium ion from the EDTA chelate by another metal ion, a process driven by the relative stability of the metal-EDTA complexes and influenced by various experimental conditions.

The general mechanism for the ligand exchange reaction between [Ca(EDTA)]²⁻ and an incoming metal ion (Mⁿ⁺) can be represented as:

[Ca(EDTA)]²⁻ + Mⁿ⁺ ⇌ [M(EDTA)]ⁿ⁻⁴ + Ca²⁺

The forward progress of this reaction is largely dictated by the stability constant (K) of the resulting metal-EDTA complex. Metal ions that form significantly more stable complexes with EDTA than calcium will favor the displacement of the calcium ion. researchgate.net The stability of metal-EDTA complexes generally follows the Irving-Williams series, with the order for some common divalent metal ions being Mn²⁺ < Fe²⁺ < Co²⁺ < Ni²⁺ < Cu²⁺ > Zn²⁺.

The kinetics of these exchange reactions are often complex and can proceed through several pathways. The rate of exchange is not solely dependent on the thermodynamic stability of the products but is also influenced by the mechanistic pathway of the reaction.

Research Findings:

A study by Khurram et al. (2014) investigated the metal-to-metal exchange kinetics between free metal ions and various metal-EDTA complexes. Their findings indicated that the exchange between a free metal ion and a metal ion within an EDTA complex is generally a rapid process, often completing in under 30 minutes. A key determinant of the exchange was the formation of a more stable complex by the incoming metal ion. The research also highlighted that pH is a more influential factor on the reaction rate than the concentration of the reactants. researchgate.net

The exchange process is believed to occur through a dissociative mechanism, where the initial and rate-determining step is the partial or complete dissociation of the original metal-ligand complex. This is then followed by the rapid chelation of the free or partially free ligand by the incoming metal ion. The presence of protons (low pH) can accelerate this dissociation by protonating the carboxylate or nitrogen donor atoms of the EDTA, thereby weakening the metal-ligand bonds.

While specific rate constants for the exchange of calcium in [Ca(EDTA)]²⁻ with many other metal ions are not extensively documented in recent literature, the general principles of ligand exchange in metal-EDTA complexes provide a framework for understanding these reactions. The rate of exchange is expected to increase with an increase in the stability constant of the incoming metal ion's EDTA complex.

Interactive Data Table: Stability Constants of Selected Metal-EDTA Complexes

The following table provides the logarithmic values of the stability constants (log K) for various metal-EDTA complexes, which is a key indicator of the thermodynamic driving force for the ligand exchange reaction with [Ca(EDTA)]²⁻.

Metal Ion	log K
Ca²⁺	10.7
Mg²⁺	8.7
Mn²⁺	14.0
Fe²⁺	14.3
Co²⁺	16.3
Ni²⁺	18.6
Cu²⁺	18.8
Zn²⁺	16.5
Pb²⁺	18.0
Cd²⁺	16.5

Note: The higher the log K value, the more stable the complex. Data sourced from various established chemical literature.

The significant difference in stability constants between [Ca(EDTA)]²⁻ (log K = 10.7) and the complexes of heavy metal ions such as lead (Pb²⁺, log K = 18.0) and copper (Cu²⁺, log K = 18.8) provides a strong thermodynamic impetus for the displacement of calcium. This principle is the basis for the use of calcium disodium (B8443419) EDTA in chelation therapy for heavy metal poisoning.

Further research is required to fully elucidate the specific rate constants and activation parameters for the ligand exchange reactions of (Ethylenediaminetetraacetato)calcium(2-) with a broader range of metal ions under varied conditions.

Mechanisms of Action in Targeted Chemical and Environmental Systems

Chelation of Competing Metal Ions in Multicomponent Systems

The primary mechanism of (Ethylenediaminetetraacetato)calcium(2-) in systems containing multiple metal ions is the selective chelation of metals that have a higher affinity for the EDTA ligand than calcium. The stability of a metal-EDTA complex is quantified by its formation constant (Kf), often expressed logarithmically (log Kf). A higher log Kf value indicates a more stable complex. youtube.com

In a multicomponent system, Ca-EDTA will donate its EDTA ligand to a competing metal ion (Mⁿ⁺) if the formation constant for the M-EDTA complex is significantly higher than that of the Ca-EDTA complex. patsnap.comlibretexts.org This process can be represented by the following equilibrium:

Ca-EDTA + Mⁿ⁺ ⇌ M-EDTA + Ca²⁺

Metals such as iron(III), lead(II), copper(II), and zinc(II) form substantially more stable complexes with EDTA compared to calcium(II). interchim.frresearchgate.net Consequently, when Ca-EDTA is introduced into an environment containing these ions, it effectively sequesters them from the solution, releasing a free calcium ion in the process. nih.govpatsnap.com This selectivity is crucial in applications ranging from treating heavy metal poisoning to industrial processes where the sequestration of specific metal ions is required without depleting essential calcium. patsnap.com

Table 1: Stability Constants for Selected Metal-EDTA Complexes

Data sourced from multiple chemical reference texts, indicating the high stability of heavy metal complexes with EDTA compared to calcium. quora.comquora.comlaboratorynotes.com

Role in Ion Buffering and Concentration Regulation in Aquatic Environments

In aquatic systems, (Ethylenediaminetetraacetato)calcium(2-) acts as a buffer for metal ion concentrations. By chelating free metal ions, especially toxic heavy metals, Ca-EDTA reduces their thermodynamic activity and bioavailability. The equilibrium between the free metal ion and the metal-EDTA complex helps to maintain the concentration of the free, often more toxic, form of the metal at a low and relatively constant level.

The effectiveness of Ca-EDTA in regulating ion concentrations is pH-dependent, as the protonation state of the EDTA ligand changes with pH. gantep.edu.tr In alkaline waters, EDTA's chelating ability is maximized. This buffering capacity is critical in various applications, such as in food preservation, where Ca-EDTA sequesters metal ions that could otherwise catalyze spoilage reactions, thereby preserving flavor, color, and texture. ifpc.comhealthline.com In laboratory settings, particularly in molecular biology, EDTA is used in buffers to chelate divalent cations like magnesium(II) and calcium(II), which are cofactors for DNA-degrading enzymes (nucleases), thereby protecting the integrity of DNA samples. youtube.comnih.gov

Interactions with Mineral Surfaces and Colloidal Systems

(Ethylenediaminetetraacetato)calcium(2-) and the EDTA ligand itself can interact significantly with mineral surfaces and colloidal particles in the environment. These interactions can involve adsorption onto the surface or dissolution of the mineral by extracting constituent metal ions.

A notable example is the interaction of EDTA with calcium-bearing minerals. Studies on calcium silicate (B1173343) hydrate (B1144303) (C-S-H), a primary component of cement, show that at low concentrations (≤ 0.01 M), EDTA can be sorbed onto the C-S-H surface. mdpi.comresearchgate.net This process is likely driven by the interaction of EDTA with calcium ions at the mineral's surface. mdpi.com However, at higher concentrations (> 0.1 M), the strong complexing affinity of EDTA for calcium leads to the extensive extraction of Ca²⁺ from the solid, causing the dissolution of phases like calcium hydroxide (B78521) and the deterioration of the C-S-H structure. mdpi.comresearchgate.net

Similarly, research has demonstrated the adsorption of EDTA onto calcium oxalate (B1200264) monohydrate crystals. rsc.orgpsu.edu The process was found to be dependent on factors like temperature and pH, with adsorption decreasing as pH increases. psu.edu The kinetics of this adsorption fits a pseudo-second-order model, and the equilibrium data are well-described by the Langmuir isotherm, suggesting a monolayer adsorption process onto the crystal surface. rsc.orgpsu.edu These interactions are crucial in understanding the fate of EDTA in geological and industrial systems, such as in the context of nuclear waste repositories where cement is a key barrier material. researchgate.net

Table 2: Adsorption Characteristics of EDTA on Calcium Oxalate Monohydrate

Summary of findings from a study on the adsorption of EDTA onto calcium oxalate monohydrate crystals. rsc.orgpsu.edu

Facilitation of Solubilization and Transport of Metal Species in Soil Matrices

In soil science and environmental remediation, (Ethylenediaminetetraacetato)calcium(2-) and other EDTA salts are known to be powerful agents for mobilizing heavy metals. Many toxic metals, such as lead, cadmium, and zinc, exist in soil in forms that are not readily water-soluble, often bound to soil components like organic matter, carbonates, or oxides. mdpi.comresearchgate.net

The addition of Ca-EDTA to contaminated soil facilitates the solubilization of these metals. researchgate.net Through the same ion-exchange mechanism described in section 5.1, the EDTA ligand complexes with the heavy metal ions, forming stable and highly water-soluble metal-EDTA complexes. mdpi.comnih.gov This transformation from a solid-bound phase to a dissolved aqueous phase dramatically increases the mobility of the metals within the soil profile.

This enhanced mobility is a double-edged sword. On one hand, it is the principle behind chelate-assisted phytoremediation, where the increased solubility makes the metals more available for uptake by plants. researchgate.netnih.gov On the other hand, it poses a significant environmental risk, as the mobilized metal-EDTA complexes can be leached from the topsoil by percolating water, potentially contaminating groundwater. qub.ac.uk Studies have shown that while EDTA effectively extracts metals from soil, this does not always correlate with increased plant uptake, and the risk of leaching must be carefully managed. qub.ac.uk

Complexation with Specific Organic Ligands or Macromolecules

In biological systems, EDTA is known to interact with macromolecules, particularly proteins. Some proteins have binding sites for divalent cations like calcium and magnesium. EDTA can bind to these sites, competing with the metal ions and potentially altering the protein's conformation and function. springernature.comresearchgate.net For instance, a study on bovine serum albumin (BSA) found that both EDTA and a fluorescent probe, Mag-Indo-1, bind to the same site on the protein. nih.gov The binding of EDTA to the protein was found to have a dissociation constant (Kd) of 0.4 x 10⁻³ M. nih.gov This interaction can be exploited in laboratory techniques but also highlights the potential for EDTA to interfere with biological processes by chelating metals from metalloproteins. springernature.com Furthermore, under certain conditions (e.g., pH > 9), EDTA itself can form supramolecular aggregates that interact with other organic molecules, such as fluorescent dyes. nih.gov

Table of Compound Names

Applications in Environmental Remediation and Management

Role in Heavy Metal Sequestration and Mobilization in Contaminated Soils

(Ethylenediaminetetraacetato)calcium(2-) is instrumental in the remediation of soils contaminated with heavy metals. The fundamental principle of its action lies in a substitution reaction. The calcium ion within the Ca-EDTA complex can be replaced by heavy metal ions that form more stable complexes with EDTA. researchgate.net This process effectively mobilizes the heavy metals from the soil matrix into the soil solution, where they can be addressed by further remediation techniques. The stability of the resulting metal-EDTA complex is a crucial factor in its effectiveness. For instance, heavy metals like lead (Pb), zinc (Zn), and cadmium (Cd) form stable complexes with EDTA, facilitating their removal from the soil. iut.ac.ir

Phytoextraction is an environmental remediation technique that uses plants to remove pollutants, including heavy metals, from the soil. The application of (Ethylenediaminetetraacetato)calcium(2-) can significantly enhance the efficiency of this process. By increasing the solubility and bioavailability of heavy metals in the soil, Ca-EDTA facilitates their uptake by plant roots and subsequent translocation to the harvestable, above-ground parts of the plant. researchgate.netresearchgate.net Research has demonstrated that the addition of EDTA to contaminated soil leads to a notable increase in the concentration of heavy metals like lead and cadmium in the roots and shoots of plants such as Brassica juncea and Brassica napus. nih.govnih.gov

Conversely, in phytostabilization, the goal is to reduce the mobility and bioavailability of contaminants in the soil to prevent their entry into the food chain or groundwater. While seemingly counterintuitive, the principles of chelation with Ca-EDTA can be applied in a controlled manner to alter the speciation of heavy metals, binding them into less bioavailable forms under specific soil conditions, although its primary application remains in mobilization for extraction.

The effectiveness of EDTA in enhancing phytoextraction is influenced by the dosage and the specific heavy metals present. For example, one study found that a 4 mM EDTA kg⁻¹ soil concentration was most effective for the uptake of nickel, lead, and zinc in Brassica juncea, while a 3 mM kg⁻¹ concentration was optimal for mercury. nih.gov

Table 1: Effect of EDTA on Heavy Metal Uptake in Brassica juncea

Heavy Metal	Optimal EDTA Concentration (mM kg⁻¹ soil)
Nickel (Ni)	4
Lead (Pb)	4
Zinc (Zn)	4
Mercury (Hg)	3

This table is based on data from a study on the phytoextraction of heavy metals by Brassica juncea. nih.gov

Soil washing is an ex-situ remediation technology that involves excavating contaminated soil and washing it with a chemical solution to remove contaminants. ntua.gr (Ethylenediaminetetraacetato)calcium(2-) is frequently used as a washing agent due to its ability to form water-soluble complexes with a range of heavy metals. nih.gov The process involves mixing the contaminated soil with a Ca-EDTA solution, which extracts the heavy metals from the soil particles into the liquid phase. nih.gov This metal-laden solution is then separated from the clean soil.

Column leaching experiments, which simulate the in-situ flushing of contaminants from the soil, have also demonstrated the effectiveness of EDTA in removing heavy metals. iut.ac.ir The mobility of the metal-EDTA complexes in the soil column generally follows the order of their stability constants. iut.ac.ir However, the efficiency of removal can be influenced by soil type and the specific method of application. iut.ac.ir For instance, in some cases, continuous leaching with an EDTA solution has shown higher removal efficiency for certain metals compared to a pulsed application. iut.ac.ir

Table 2: Heavy Metal Removal Efficiency using EDTA in Soil Washing

Heavy Metal	Removal Efficiency	Notes
Lead (Pb)	High	Forms a very stable complex with EDTA. nih.gov
Zinc (Zn)	Moderate to High	Removal efficiency can be influenced by the presence of other metals. researchgate.netnih.gov
Cadmium (Cd)	Moderate to High	Generally mobile and effectively removed by EDTA. iut.ac.ir
Copper (Cu)	High	EDTA shows high efficiency in extracting copper. nih.gov

This table provides a general overview of EDTA's effectiveness in removing various heavy metals through soil washing, based on multiple research findings. researchgate.netiut.ac.irnih.gov

Water Treatment and Desalination Processes

In the realm of water treatment, (Ethylenediaminetetraacetato)calcium(2-) and its related EDTA compounds are utilized for their ability to chelate metal ions that contribute to water hardness and scale formation.

Water hardness is primarily caused by the presence of dissolved calcium (Ca²⁺) and magnesium (Mg²⁺) ions. quora.com These ions can be effectively sequestered by EDTA. scribd.com When (Ethylenediaminetetraacetato)calcium(2-) is introduced into hard water, the EDTA molecule can exchange its calcium ion for other calcium and magnesium ions present in the water, forming stable, soluble complexes. youtube.com This process, known as water softening, prevents the hardness-causing ions from precipitating out of solution and interfering with the action of soaps and detergents. quora.comscribd.com The use of EDTA in this manner is a form of chemical water conditioning.

Industrial water systems, such as cooling towers and boilers, are susceptible to the formation of mineral scale deposits, primarily composed of calcium carbonate and calcium sulfate (B86663). chemtreat.comyoutube.com This scaling can impede heat transfer, reduce system efficiency, and lead to equipment failure. chemtreat.com (Ethylenediaminetetraacetato)calcium(2-) can act as a scale inhibitor by chelating the calcium ions that are precursors to scale formation. By keeping these ions in a soluble, complexed form, it prevents their precipitation and deposition onto equipment surfaces. mdpi.com The effectiveness of EDTA as a scale inhibitor can be influenced by factors such as pH and temperature. waterlinepublication.org.uk For instance, research has shown that the chelation of calcium by EDTA is most effective at a pH of 9 for inhibiting scale formation in certain applications.

Table 3: Factors Influencing EDTA Efficacy in Scale Inhibition

Factor	Influence on Efficacy
pH	Optimal chelation of calcium occurs at specific pH ranges, often slightly alkaline. waterlinepublication.org.uk
Temperature	Higher temperatures can sometimes affect the stability of the metal-EDTA complex. waterlinepublication.org.uk
Presence of other ions	Competing metal ions can influence the availability of EDTA to chelate calcium. waterlinepublication.org.uk

This table outlines key factors that can impact the performance of EDTA as a scale inhibitor in industrial water systems. waterlinepublication.org.uk

Nutrient Management and Bioavailability in Ecosystems

The application of (Ethylenediaminetetraacetato)calcium(2-) in environmental remediation can have secondary effects on the management and bioavailability of essential nutrients in ecosystems. The same chelating action that mobilizes heavy metals can also affect the availability of micronutrients that are essential for plant growth, such as iron, manganese, and zinc. nih.gov

By forming stable complexes with these micronutrients, EDTA can increase their concentration in the soil solution, which could potentially enhance their uptake by plants in nutrient-deficient soils. However, this increased mobilization can also lead to the leaching of these essential nutrients from the root zone, potentially creating nutrient imbalances. The impact on nutrient bioavailability is a complex issue that depends on the specific soil chemistry, the concentration of EDTA applied, and the types of plants present. Therefore, while the primary goal of using Ca-EDTA may be to remediate heavy metal contamination, its influence on the broader nutrient dynamics of the ecosystem must be considered for sustainable environmental management.

Chelation of Micronutrients for Controlled Release

(Ethylenediaminetetraacetato)calcium(2-) plays a significant role in agriculture by chelating essential micronutrients, thereby preventing their immobilization in the soil and ensuring their availability for plant uptake. nachurs.comsoilserviceinc.com Chelation is a process where a central metal ion is enveloped by a larger organic molecule, known as a ligand or chelator. rd2.co.nz In this case, the ethylenediaminetetraacetic acid (EDTA) molecule forms a stable, protective ring around a nutrient ion. soilserviceinc.com

This action is particularly crucial for micronutrients like iron, zinc, and manganese, which can easily become unavailable to plants in certain soil conditions, such as high pH or high phosphate (B84403) levels. keyplex.com When these micronutrients are applied to the soil in their simple inorganic salt forms, they can react with soil components to form insoluble precipitates, a phenomenon often called "nutrient tie-up". nachurs.comsoilserviceinc.com For example, iron becomes largely insoluble and inaccessible to plants at a soil pH above 7.0. keyplex.com

By chelating the micronutrient, the EDTA molecule shields it from these adverse reactions. nachurs.com The resulting metal-EDTA complex is water-soluble and mobile in the soil, allowing the nutrient to reach the plant's root system. Once at the root, the plant can absorb the essential nutrient. The use of EDTA-chelated micronutrients is considered a more efficient method of delivery compared to applying simple metal salts. keyplex.com

While the term "controlled release" in this context does not typically refer to the slow, metered release seen with polymer-coated fertilizers, it describes a mechanism of preventing the rapid fixation of micronutrients in the soil, thus controlling their availability over a longer period. keyplex.comnih.gov The stability of the chelate ensures the nutrient remains in a bioavailable form until it can be utilized by the crop. nachurs.com Research has shown that applying chelated fertilizers, such as Fe-EDTA, can significantly improve plant quality. doraagri.com Similarly, Zn-EDTA has been found to maintain a long-term supply of zinc in the soil. doraagri.com

Table 1: Effectiveness of Different Chelating Agents for Iron at Varying Soil pH

This interactive table shows the effectiveness of common chelating agents in keeping iron available for plant uptake across different soil pH levels.

Chelating Agent	Effective pH Range	Relative Effectiveness at High pH
EDTA	4.0 - 6.5	Low
DTPA	4.0 - 7.5	Medium
EDDHA	4.0 - 9.0	High
Source: Based on data from agricultural studies. keyplex.com

Regulation of Calcium Activity in Natural Waters

The strong affinity of the EDTA ligand for calcium ions allows (Ethylenediaminetetraacetato)calcium(2-) to influence calcium-dependent processes in natural water systems. EDTA is a hexadentate ligand, meaning it can form a very stable complex with Ca²⁺ ions. wikipedia.orgnih.gov This interaction can significantly alter the chemical equilibrium and mineralization processes in aquatic environments. nih.gov

One of the key processes affected is the precipitation of calcium minerals, such as calcium phosphate and calcium carbonate. These minerals play a crucial role in the biogeochemical cycles of phosphorus and carbon. The presence of EDTA can inhibit the formation and growth of these mineral crystals. nih.gov

Research on the mineralization of calcium phosphate in the presence of EDTA demonstrates this regulatory effect. Studies have shown that increasing concentrations of EDTA in a solution can alter the size and morphology of the precipitating particles. For instance, in one study, brushite (a calcium phosphate mineral) precipitated as large plates in the absence of EDTA. However, with the addition of EDTA, the resulting particles became smaller and more rounded. nih.gov This occurs because the EDTA molecules bind to the calcium ions, reducing their availability to incorporate into the growing crystal lattice.

Table 2: Effect of EDTA Concentration on Calcium Phosphate (Brushite) Particle Morphology

This interactive table summarizes research findings on how different concentrations of EDTA affect the morphology of brushite particles mineralized at pH 6.

EDTA Concentration	Resulting Particle Size	Observed Morphology
0 mM (Control)	5–16 µm	Large, plate-like crystals
5 mM	5–16 µm	Better-defined crystal habit with clearer edges
10 mM	2–9 µm	Smaller, more rounded plates
Source: Data from a study on the effects of EDTA on calcium phosphate mineralization. nih.gov

This ability to sequester calcium ions means that the introduction of Ca-EDTA into natural waters, for example through industrial or dairy effluents, can have environmental consequences. inderscience.com By binding free calcium ions, EDTA can increase the solubility of certain metal-containing minerals and may influence the bioavailability of heavy metals. thinkdochemicals.comriverlandtrading.com The persistence of EDTA in the environment is a concern, as it does not readily biodegrade, leading to potential long-term impacts on aquatic ecosystems. wikipedia.orgthinkdochemicals.com The acceptable limit for calcium in drinking water is typically around 75 mg/L, with a permissible limit of 200 mg/L in the absence of an alternative source, highlighting the importance of maintaining calcium levels within a specific range in water bodies. youtube.comcpcb.nic.in

Applications in Analytical Chemistry and Chemical Separations

Use as a Masking Agent in Complexometric Titrations

In complexometric titrations, masking is a crucial technique used to prevent interfering ions from reacting with the titrant, thereby increasing the selectivity of the analysis. While EDTA itself is a powerful but generally non-selective chelating agent, the calcium-EDTA complex can be used in a process known as displacement masking.

The principle relies on the relative stability of different metal-EDTA complexes. The calcium ion in the (Ethylenediaminetetraacetato)calcium(2-) complex can be displaced by a metal ion that forms a more stable complex with EDTA. This is particularly useful in chelation therapy, where calcium disodium (B8443419) EDTA is administered to treat heavy metal poisoning. patsnap.com The calcium is exchanged for metals like lead, which have a higher affinity for EDTA, and the resulting stable lead-EDTA complex is then excreted. patsnap.com

In analytical titrations, this principle allows for the selective determination of certain metal ions. For instance, if a sample contains both calcium and a metal 'M' that forms a more stable EDTA complex (e.g., Pb²⁺, Zn²⁺, Cu²⁺), one could titrate the total metal content with EDTA. Alternatively, masking agents can be used to sequester interfering ions to allow for the direct titration of calcium. researchgate.netrsc.orgrsc.org For example, thiols like cysteine have been successfully used to mask metals such as copper, cadmium, mercury, and lead during the photometric titration of calcium with EDTA. researchgate.netrsc.org Similarly, simple inorganic anions like cyanide can mask interfering ions such as nickel and copper. researchgate.net This prevents them from reacting with the indicator or titrant, allowing for an accurate determination of calcium.

The effectiveness of masking is dictated by the stability constants of the respective metal complexes, as shown in the table below. An interfering ion (M¹⁺) can be masked by an agent (L) if the M¹-L complex is sufficiently stable. To determine Ca²⁺ in the presence of M²⁺, M²⁺ can be masked if its complex with the masking agent is strong enough not to be broken down by EDTA, or if the Ca-Indicator complex is more stable than the M²⁺-Indicator complex under the specific titration conditions.

Table 1: Examples of Masking Agents Used in Calcium/Magnesium Titrations with EDTA

Masking Agent	Interfering Ions Masked	Analyte	Principle	Reference
Cysteine (Thiol)	Copper, Zinc, Cadmium, Mercury, Lead	Calcium, Magnesium	Forms stable complexes with heavy metals, preventing their reaction with EDTA during photometric titration.	researchgate.netrsc.org
Potassium Cyanide (KCN)	Co, Ni, Cu, Zn, Cd, Hg	Calcium, Magnesium	Forms highly stable cyano-complexes with interfering transition metals.	researchgate.net
Triethanolamine (TEA)	Iron, Aluminum	Calcium, Magnesium	Forms stable complexes with Fe(III) and Al(III) at pH 10, preventing their precipitation or interference.

Standardization of Titrant Solutions

The accuracy of complexometric titrations relies on the precise concentration of the EDTA titrant solution. Due to the hygroscopic nature of the common disodium salt of EDTA (Na₂H₂Y·2H₂O), solutions prepared by direct weighing are not typically of primary standard quality. Therefore, the EDTA solution must be standardized against a primary standard. researchgate.netlibretexts.org

Primary standard calcium carbonate (CaCO₃) is the most widely used substance for the standardization of EDTA solutions. researchgate.netccri.edu The procedure involves accurately weighing a sample of dried, high-purity CaCO₃ and dissolving it in hydrochloric acid. researchgate.netcharleston.edu The solution is then carefully neutralized, buffered to a high pH (typically pH 10 or 12-13), and titrated with the EDTA solution. researchgate.netnemi.gov The high pH ensures that the EDTA is fully deprotonated (as Y⁴⁻), which is the species that forms the most stable complex with metal ions, and for the direct determination of calcium, a pH of 12-13 is used to precipitate magnesium as its hydroxide (B78521). nemi.gov

A metallochromic indicator, which changes color upon complexing with Ca²⁺, is used to detect the endpoint. colostate.edu As the EDTA titrant is added, it quantitatively complexes the free Ca²⁺ ions. At the equivalence point, when all the Ca²⁺ has been complexed by EDTA, the EDTA removes the calcium ions from the indicator-metal complex. colostate.edu This frees the indicator, causing a distinct color change. The 1:1 stoichiometry of the Ca²⁺-EDTA reaction allows for a straightforward calculation of the EDTA solution's molarity. charleston.edu

Table 2: Typical Conditions for Standardization of EDTA with Calcium Carbonate

Parameter	Condition/Reagent	Purpose/Observation	Reference
Primary Standard	Calcium Carbonate (CaCO₃)	High purity, stable, non-hygroscopic solid.	ccri.edu
pH	10 (for total hardness) or 12-13 (for Ca²⁺ only)	Ensures quantitative formation of the Ca-EDTA complex and controls indicator function. High pH precipitates Mg(OH)₂.	nemi.gov
Buffer	Ammonia/Ammonium Chloride (for pH 10) or NaOH (for pH 12-13)	Maintains a constant pH throughout the titration.	researchgate.netcharleston.edu
Common Indicators	Eriochrome Black T (EBT), Calmagite, Murexide, Eriochrome Blue-Black R	Forms a colored complex with Ca²⁺.	charleston.educolostate.eduyoutube.com
Endpoint Color Change (EBT/Calmagite)	Wine-Red to Sky-Blue	Indicates all Ca²⁺ has been complexed by EDTA.	ccri.educharleston.edu
Endpoint Color Change (Murexide)	Rose-Red to Purple	Murexide is specific for calcium determination at higher pH.	youtube.com

Selective Extraction and Separation of Metal Ions

The principle of selective extraction and separation using the calcium-EDTA complex is based on the hierarchy of stability constants of various metal-EDTA complexes. EDTA forms strong, water-soluble complexes with most di- and trivalent cations, but the stability of these complexes varies significantly. laboratorynotes.com The compound calcium disodium EDTA is often used for this purpose; it introduces EDTA into a system and will selectively donate its chelating ligand to a metal ion that forms a more stable complex. patsnap.com

A metal ion (Mⁿ⁺) will displace calcium from its EDTA complex if the stability constant (K_f) of the M-EDTA complex is greater than that of the Ca-EDTA complex.

Ca-EDTA + Mⁿ⁺ ⇌ M-EDTA + Ca²⁺

This reaction proceeds to the right if log K_(M-EDTA) > log K_(Ca-EDTA). This principle is the basis for soil washing technologies, where calcium EDTA can be used to selectively extract toxic heavy metals like lead (Pb²⁺) and copper (Cu²⁺) from contaminated soils that are rich in calcium. nih.govresearchgate.net The heavy metals, which form more stable EDTA complexes, displace the calcium, and the resulting soluble heavy metal-EDTA complexes are washed away. mdpi.com

Table 3: Logarithm of Stability Constants (log K_f) for Selected Metal-EDTA Complexes

Metal Ion	log K_f	Selectivity vs. Ca²⁺
Fe³⁺	25.1	Very High
Hg²⁺	21.8	Very High
Cu²⁺	18.8	High
Pb²⁺	18.0	High
Ni²⁺	18.6	High
Zn²⁺	16.5	High
Cd²⁺	16.5	High
Fe²⁺	14.3	High
Mn²⁺	14.0	High
Ca²⁺	10.7	Reference
Mg²⁺	8.7	Low
Sr²⁺	8.6	Low
Ba²⁺	7.8	Low

Data sourced from multiple references for values at ~25°C and ionic strength ~0.1 M. laboratorynotes.comresearchgate.netscribd.comgoogle.comresearchgate.net

Complexation in Chromatographic Techniques (e.g., Ion Chromatography)

In chromatographic separations, the charge of an analyte is a primary factor determining its retention on an ion-exchange column. While the calcium ion (Ca²⁺) is a cation, its complex with EDTA, (Ethylenediaminetetraacetato)calcium(2-), is an anion with a charge of -2. This transformation is exploited in ion chromatography (IC) to separate and quantify calcium alongside inorganic anions.

By adding EDTA to the sample or the mobile phase (eluent), Ca²⁺ is converted into the anionic [Ca(EDTA)]²⁻ complex. This complex can then be retained and separated on an anion-exchange column. This technique allows for the simultaneous determination of common anions (like chloride, nitrate, and sulfate) and alkaline earth metals (like calcium and magnesium) in a single chromatographic run using a single detector, typically a conductivity detector. The formation of the anionic metal-EDTA complexes allows for their separation from other inorganic anions, enabling their simultaneous determination.

Reagent in Spectrophotometric Assays for Metal Ion Determination

The formation of the calcium-EDTA complex is central to certain spectrophotometric methods, most notably photometric titrations. In a photometric titration, the change in absorbance of the solution is monitored at a specific wavelength as the titrant (EDTA) is added. This technique can offer greater precision than visual indicator methods, especially with dilute solutions or when the visual color change is indistinct.

The endpoint is determined by plotting absorbance versus the volume of titrant added. The plot typically consists of two linear segments with different slopes; their intersection corresponds to the equivalence point. This method can be used for the direct determination of calcium. Furthermore, as discussed in section 7.1, it is highly effective when combined with masking agents to analyze complex mixtures. researchgate.netrsc.orgrsc.org For example, researchers have successfully performed photometric titrations of calcium in the presence of various heavy metals by using thiols as masking agents and monitoring the absorbance at a suitable wavelength. researchgate.netrsc.org

Application in Electroanalytical Methods

Electroanalytical techniques, particularly potentiometry with ion-selective electrodes (ISEs), provide a powerful means for analyzing calcium, often in conjunction with EDTA titrations. A calcium ion-selective electrode is a sensor whose potential is logarithmically proportional to the activity (and under controlled conditions, the concentration) of free Ca²⁺ ions in a solution. vernier.compasco.com

In a potentiometric titration of calcium with EDTA, a calcium ISE is used as the indicator electrode. The electrode's potential is monitored as the EDTA solution is added.

Before the endpoint: The concentration of free Ca²⁺ is relatively high and decreases slowly as it is complexed by EDTA.

At the endpoint: There is a sharp, significant decrease in the free Ca²⁺ concentration as the last of the ions are complexed. This results in a large, abrupt change in the measured potential.

After the endpoint: The Ca²⁺ concentration is very low and stabilized by the dissociation of the Ca-EDTA complex, and the potential changes slowly again.

Plotting the measured potential (or its first/second derivative) against the volume of EDTA added allows for a very precise determination of the equivalence point. vernier.commyturn.com This method avoids the subjective interpretation of color changes associated with chemical indicators and is easily automated. weebly.com

Applications in Agriculture and Plant Sciences

Calcium Delivery Systems for Plant Nutrition and Crop Enhancement

Ca-EDTA serves as a highly effective system for delivering essential calcium to plants, preventing and correcting deficiencies that can impair growth and reduce yields. researchgate.netpatsnap.com Calcium is a vital secondary nutrient required for numerous plant functions. researchgate.net Its role as a structural component of cell walls and membranes is paramount; adequate calcium ensures cell wall strength and integrity. nih.govresearchgate.net This directly contributes to improved plant vigor, mechanical strength, and resistance to pests and diseases. nih.govscienceinhydroponics.com

The chelated form of calcium in Ca-EDTA is readily available for plant uptake through both roots and foliage, making it suitable for soil application, fertigation, and foliar sprays. nih.govmdpi.comnih.gov By keeping the calcium ion in a soluble form, the chelate prevents it from precipitating with phosphates or sulfates in the soil or in concentrated fertilizer tanks, ensuring its availability to the plant. patsnap.comnih.gov Correcting calcium deficiencies with Ca-EDTA can treat physiological disorders such as blossom-end rot in tomatoes and peppers, and bitter pit in apples. nih.govresearchgate.net Ultimately, the enhanced calcium nutrition provided by Ca-EDTA contributes to improved crop quality, including fruit firmness, uniform ripening, and extended storage capacity and transportability. nih.govthinkdochemicals.com

Table 1: Documented Benefits of Ca-EDTA in Crop Enhancement

Benefit	Description	Supporting Crops	Citations
Strengthens Cell Walls	Improves cell wall and membrane integrity, leading to increased plant firmness and mechanical strength.	General, Fruits, Vegetables	nih.govnih.govthinkdochemicals.comnih.gov
Enhances Disease Resistance	Stronger cell walls provide better resistance against fungal and bacterial pathogens.	General	nih.govthinkdochemicals.com
Improves Crop Quality	Contributes to better fruit firmness, uniform ripening, and can increase sugar content in fruits.	Fruits, Vegetables, Tubers	nih.govmdpi.com
Extends Shelf Life	Increased firmness and disease resistance improve post-harvest storage and transportability.	Fruits, Flowers, Vegetables	nih.govnih.govthinkdochemicals.com
Corrects Deficiencies	Effectively treats physiological disorders caused by calcium deficiency, such as blossom-end rot.	Tomatoes, Peppers, Celery, Lettuce	nih.govresearchgate.netnih.govnih.gov
Promotes Root Development	Calcium is essential for early root formation and growth.	General, Legumes	scienceinhydroponics.comnih.gov

Soil Amendment for Nutrient Availability and Mobility

When applied to soil, Ca-EDTA acts as an amendment that enhances the availability and mobility of calcium. In many soil types, calcium can become locked up through the formation of insoluble compounds, such as calcium phosphate (B84403), making it inaccessible to plants. eurekalert.org The chelation of calcium with EDTA prevents these reactions, maintaining the nutrient in the soil solution where it can be readily taken up by plant roots. researchgate.net

Research has demonstrated the efficacy of EDTA in increasing the mobility of calcium in the soil. A study on mung beans (Vigna radiata) showed that the application of EDTA significantly increased the concentration of both water-soluble and exchangeable Ca²⁺ in the soil. researchgate.net This heightened availability translated to greater calcium absorption by the plants. researchgate.net Beyond its primary role in calcium delivery, the application of EDTA to soil has been observed to influence the uptake of other essential nutrients. Field experiments have shown that EDTA application can change the mineral composition of plants, leading to higher concentrations of phosphorus, sulfur, iron, and manganese in the seeds of oilseed rape. researchgate.net Furthermore, Ca-EDTA can help improve soil structure by promoting the flocculation of clay particles, which enhances soil aeration and water drainage. researchgate.net

Table 2: Effect of EDTA Application on Soil Calcium Availability for Mung Bean (Vigna radiata)

EDTA Concentration (mmol/kg soil)	Ca²⁺ Concentration (mmol/kg soil)	Water Soluble Ca²⁺ in Soil	Exchangeable Ca²⁺ in Soil
1.00	18.75	Increased	Increased
0.75	18.75	Increased	Increased
0.50	18.75	Increased	Increased
1.00	12.50	Increased	Increased

Source: Adapted from a 2017 study on Vigna radiata, which found that increased EDTA concentrations consistently led to higher levels of both water-soluble and exchangeable calcium in the soil. researchgate.net

Mitigation of Metal Toxicity in Plants via External Chelation

The strong chelating nature of EDTA makes it a significant tool in managing heavy metal toxicity in agricultural soils. patsnap.com (Ethylenediaminetetraacetato)calcium(2-) can mitigate the toxic effects of certain heavy metals on plants through a process of external chelation. The EDTA molecule has a higher affinity for many heavy metal ions (like lead, cadmium, and copper) than it does for calcium. quora.com When Ca-EDTA is introduced into a contaminated soil solution, the EDTA can release its calcium ion and bind with the more attractive heavy metal ion. scienceinhydroponics.com This sequesters the toxic metal in a stable, water-soluble complex.

This mechanism has two primary applications. First, it can alleviate metal toxicity symptoms in plants. Studies have shown that applying EDTA can reduce the negative impacts of copper (Cu) and arsenic (As) toxicity, leading to remarkable improvements in plant growth, biomass, and photosynthetic parameters. nih.govnih.gov Second, this process is fundamental to a soil remediation technique known as chelate-induced phytoextraction. By mobilizing heavy metals like lead (Pb) and cadmium (Cd) in the soil, EDTA enhances their uptake and translocation by certain plants (hyperaccumulators), which can then be harvested to remove the metals from the soil. frontiersin.orgresearchgate.net However, this increased mobility also presents a potential environmental risk, as the metal-EDTA complexes could leach into groundwater. researchgate.net

Table 3: Research Findings on EDTA's Role in Metal Toxicity and Phytoextraction

Plant Species	Heavy Metal	Key Finding	Citation
Pisum sativum (Pea)	Arsenic (As)	Application of EDTA significantly reduced As accumulation in the plant.	nih.gov
Vicia faba (Faba Bean)	Arsenic (As)	EDTA application decreased As accumulation in seedlings.	quora.com
Brassica napus (Oilseed Rape)	Copper (Cu)	EDTA application alleviated Cu toxicity and significantly increased Cu uptake in roots, stems, and leaves.	nih.gov
Brassica juncea (Indian Mustard)	Cd, Cr, Pb, Hg	EDTA application increased the accumulation of heavy metals in the plant, enhancing phytoextraction potential.	frontiersin.org
Cynara cardunculus (Cardoon)	Lead (Pb)	EDTA was highly efficient in enhancing root Pb uptake and root-to-shoot translocation for phytoextraction.	researchgate.netnih.gov

Role in Hydroponic and Aeroponic Nutrient Solutions

In soilless culture systems such as hydroponics and aeroponics, (Ethylenediaminetetraacetato)calcium(2-) is a valuable source of calcium. customhydronutrients.com Its primary advantage in these systems is its high stability and solubility. customhydronutrients.com Nutrient solutions for hydroponics are chemically complex, and maintaining all essential elements in a soluble, plant-available form is critical. Calcium ions (Ca²⁺) are prone to precipitating out of solution with sulfates and phosphates, which are also essential nutrients supplied in the feed. The use of Ca-EDTA prevents this precipitation, ensuring that calcium, phosphate, and sulfate (B86663) remain available to the plants. researchgate.netpatsnap.com This makes Ca-EDTA compatible with a wide range of nutrient formulations and liquid feed systems. researchgate.netnih.gov

Despite its advantages, the use of Ca-EDTA in hydroponics is not without challenges. The common commercial form of Ca-EDTA is a sodium salt (calcium disodium (B8443419) EDTA), which introduces sodium into the nutrient solution. scienceinhydroponics.com As plants absorb the Ca-EDTA complex, this sodium is released, and its accumulation can become detrimental to many plant species. scienceinhydroponics.com Another potential issue is the interaction between Ca-EDTA and free calcium ions (often supplied as calcium nitrate) in highly concentrated stock solutions. The (CaEDTA)²⁻ anion can form an insoluble salt with free Ca²⁺ cations, leading to precipitation. scienceinhydroponics.com Therefore, its inclusion in hydroponic recipes must be carefully managed.

Table 4: Advantages and Disadvantages of Ca-EDTA in Hydroponic Systems

Aspect	Details	Citation(s)
Advantages
High Stability & Solubility	Remains soluble across a wide pH range (typically 4-9), preventing nutrient lockout.	researchgate.netpatsnap.com
Compatibility	Compatible with soluble phosphates and sulfates, allowing for flexible nutrient solution formulation without precipitation.	researchgate.netpatsnap.comnih.gov
Efficient Ca Source	Provides a readily available source of calcium to prevent and correct deficiencies in soilless systems.	researchgate.netnih.govcustomhydronutrients.com
Anionic Uptake	The (CaEDTA)²⁻ complex is taken up as an anion, avoiding competition with other essential cations (like K⁺, Mg²⁺) for uptake channels.	scienceinhydroponics.com
Disadvantages
Sodium Accumulation	Commercial Ca-EDTA introduces sodium, which can accumulate to toxic levels in recirculating systems.	scienceinhydroponics.com
Precipitation Risk	In concentrated stock solutions, the (CaEDTA)²⁻ anion can precipitate with free Ca²⁺ ions from other sources like calcium nitrate.	scienceinhydroponics.com
Potential Toxicity	High concentrations of EDTA itself can have toxic effects on some plants.	scienceinhydroponics.com
Cost	Generally more expensive than non-chelated calcium sources like calcium nitrate.	scienceinhydroponics.com

Interactions with Plant Root Exudates and Soil Microorganisms

The application of (Ethylenediaminetetraacetato)calcium(2-) introduces a powerful synthetic chelating agent into the rhizosphere, an environment where complex interactions are naturally mediated by plant root exudates and soil microorganisms.

Interactions with Root Exudates: Plants naturally release a variety of compounds from their roots, including organic acids like citric acid and malic acid, which act as natural chelators. eurekalert.orgquora.com These exudates help mobilize essential nutrients, such as phosphorus and micronutrients, by preventing them from being locked up in the soil matrix. eurekalert.orgresearchgate.net The application of Ca-EDTA can be seen as supplementing or overriding these natural processes. EDTA is a much stronger and more persistent chelator than most natural root exudates. nih.govquora.com While this ensures nutrient availability, it also alters the chemical dynamics of the rhizosphere that are typically governed by the plant's own exudation patterns. researchgate.netnih.gov

Interactions with Soil Microorganisms: The effect of EDTA on the vast and diverse community of soil microorganisms is complex. EDTA is known to be poorly biodegradable, persisting in the soil for extended periods. researchgate.netresearchgate.netresearchgate.net This persistence can impact microbial communities. Some studies have reported that EDTA application can decrease microbial biomass and inhibit the activity of certain soil enzymes. researchgate.netresearchgate.net It can also have direct antimicrobial effects; for instance, EDTA has been shown to possess antifungal activity against pathogens like Fusarium graminearum by chelating essential metal ions like manganese (Mn²⁺) that the fungus requires. nih.govnih.gov

However, the microbial world is adaptable. Several bacterial strains, including species from the genera Methylobacterium, Variovorax, and Bacillus, have been identified that are capable of slowly degrading EDTA, sometimes using it as a sole source of carbon. nih.govusda.gov The interaction is further complicated when considering plant-growth-promoting rhizobacteria (PGPR). Research has shown that inoculating soil with specific PGPR strains can help relieve the inhibitory effects that EDTA sometimes has on plant growth, while still benefiting from the chelate's ability to mobilize metals for phytoextraction. nih.govresearchgate.net In the context of legume-rhizobia symbiosis, calcium is a critical signaling molecule. researchgate.netmdpi.com By ensuring a stable supply of calcium, Ca-EDTA could indirectly influence this vital, nitrogen-fixing relationship.

Table 5: Observed Effects of EDTA on Soil Microorganisms

Organism/Process	Observed Effect	Details	Citation(s)
General Microbial Community	Decreased biomass and activity	EDTA application can reduce overall microbial carbon and inhibit certain enzyme activities.	researchgate.netresearchgate.net
Biodegradation	Slow to negligible	EDTA is generally persistent in soil, though specific bacteria can degrade it slowly.	researchgate.netmdpi.comresearchgate.net
EDTA-Degrading Bacteria	Can utilize EDTA	Strains of Methylobacterium, Variovorax, Bacillus, and others can biodegrade metal-EDTA complexes.	nih.govusda.gov
Fungi (e.g., Fusarium)	Inhibitory/Antifungal	EDTA can inhibit fungal growth by chelating essential metal ions required by the fungi.	nih.govnih.gov
Plant Growth-Promoting Rhizobacteria (PGPR)	Mitigates EDTA toxicity	Co-application of PGPR can relieve EDTA-induced growth inhibition in plants.	nih.govresearchgate.net
Nitrogen-Fixing Symbiosis	Potential indirect influence	Calcium is crucial for rhizobia-legume signaling; Ca-EDTA ensures its availability.	researchgate.netmdpi.com

Computational and Theoretical Chemistry Studies of Ethylenediaminetetraacetato Calcium 2

Density Functional Theory (DFT) Calculations for Electronic Structure and Bonding

Density Functional Theory (DFT) is a prominent computational method used to investigate the electronic structure and bonding of metal complexes. mdpi.com Studies on the (Ethylenediaminetetraacetato)calcium(2-) complex, often referred to as [Ca(EDTA)]²⁻, have utilized DFT to elucidate its geometric and electronic properties.

DFT calculations have been employed to compare the structural and bonding characteristics of EDTA complexes with various metal ions, including Ca²⁺. researchgate.net These studies reveal that the bonding between the calcium ion and the EDTA ligand has a significant ionic character. researchgate.netnih.gov Energy partitioning analysis and Natural Bond Orbital (NBO) analysis are often used to quantify the ionic versus covalent contributions to the metal-ligand bonds. researchgate.net For the Ca-EDTA complex, the interaction is predominantly electrostatic.

The geometry of the [Ca(EDTA)]²⁻ complex has been optimized using DFT methods, and the calculated bond lengths and angles are then compared with experimental data from X-ray crystallography to validate the computational model. researchgate.net Such studies have investigated the coordination of the calcium ion by the two nitrogen atoms and four carboxylate oxygen atoms of the EDTA ligand. researchgate.net

DFT calculations also provide insights into the electronic states of the complex. nih.govresearchgate.net Analysis of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) helps in understanding the charge transfer characteristics and the reactivity of the complex.

Key Parameters from DFT Studies of [Ca(EDTA)]²⁻

Parameter	Typical Finding	Significance
Ca-O Bond Distance	~2.44 Å	Indicates the strength and nature of the coordination bond between calcium and the carboxylate oxygen atoms. researchgate.net
Ca-N Bond Distance	~2.70 Å	Reflects the interaction between the calcium ion and the nitrogen donor atoms of the EDTA ligand. researchgate.net
Bonding Nature	Predominantly ionic	Determined by methods like NBO and Quantum Theory of Atoms in Molecules (QTAIM), indicating electrostatic attraction is the primary binding force. researchgate.netnih.gov
Binding Affinity	Calculated relative to other ions (e.g., Mg²⁺ > Ca²⁺ > Sr²⁺)	Provides a theoretical basis for the selectivity of EDTA for different metal cations. researchgate.net

Molecular Dynamics Simulations of Complexation in Solution

Molecular Dynamics (MD) simulations are a powerful computational tool for studying the dynamic behavior of molecules in solution, providing an atomic-level understanding of complexation processes. researchgate.netmdpi.com For the (Ethylenediaminetetraacetato)calcium(2-) complex, MD simulations have been instrumental in elucidating the mechanism and dynamics of its formation and behavior in aqueous environments. researchgate.netresearchgate.net

MD simulations can model the spontaneous complexation of Ca²⁺ ions with the EDTA⁴⁻ ligand in water. researchgate.net These simulations track the positions and velocities of all atoms in the system over time, allowing for the observation of the step-by-step process of the calcium ion being enveloped by the chelating agent. This includes the displacement of water molecules from the hydration shell of the calcium ion as the nitrogen and carboxylate groups of EDTA coordinate to it. osti.gov

These simulations provide detailed information about the structure of the complex in solution, including the coordination number and the geometry of the first and second solvation shells. researchgate.netarxiv.org They can also reveal the flexibility of the EDTA ligand and how it adapts its conformation to bind the calcium ion effectively.

Furthermore, MD simulations are used to calculate thermodynamic properties related to complexation, such as the potential of mean force (PMF). The PMF provides insight into the free energy landscape of the binding process and can be used to understand the stability of the resulting complex. nih.gov

Insights from MD Simulations of [Ca(EDTA)]²⁻ in Solution

Simulation Aspect	Key Findings	Importance
Complexation Pathway	Stepwise displacement of water molecules from the Ca²⁺ hydration shell by EDTA's donor atoms.	Reveals the kinetic mechanism of chelation.
Coordination Structure	Dynamic coordination of Ca²⁺ by nitrogen and oxygen atoms of EDTA, with surrounding water molecules.	Provides a realistic picture of the complex's structure in its natural aqueous environment. researchgate.net
Solvation Shell Dynamics	Characterization of the exchange of water molecules between the bulk solvent and the coordination sphere of the complex. arxiv.org	Helps to understand the interaction of the complex with its surroundings.
Thermodynamic Stability	Calculation of binding free energies, which can be compared with experimental stability constants. nih.gov	Validates the simulation and provides a deeper understanding of the driving forces for complex formation.

Quantum Chemical Calculations of Spectroscopic Parameters

Quantum chemical calculations are essential for predicting and interpreting the spectroscopic properties of molecules. rsdjournal.org These methods can compute various parameters that are directly related to experimental spectra, such as nuclear magnetic resonance (NMR) chemical shifts, vibrational frequencies (infrared and Raman), and electronic transitions (UV-Vis). researchgate.net

For the [Ca(EDTA)]²⁻ complex, which is diamagnetic, NMR spectroscopy is a valuable experimental technique. Quantum chemical calculations, often at the DFT level, can predict the ¹H and ¹³C NMR chemical shifts of the EDTA ligand upon complexation with Ca²⁺. windows.net These calculations help in assigning the peaks in the experimental spectrum and provide a link between the observed chemical shifts and the electronic structure of the complex.

Vibrational spectroscopy (IR and Raman) probes the vibrational modes of the complex. Quantum chemical calculations can compute the harmonic vibrational frequencies and their corresponding intensities. researchgate.net By comparing the calculated spectrum with the experimental one, researchers can identify the characteristic vibrational modes associated with the Ca-O and Ca-N bonds, as well as the changes in the vibrational modes of the carboxylate groups upon coordination.

Time-dependent DFT (TD-DFT) can be used to predict the electronic absorption spectrum (UV-Vis) of the complex. nih.gov Although the [Ca(EDTA)]²⁻ complex itself is colorless, TD-DFT can provide insights into its electronic transitions in the ultraviolet region.

Predicted Spectroscopic Parameters for [Ca(EDTA)]²⁻

Spectroscopic Technique	Calculated Parameter	Application
NMR	Chemical shifts (¹H, ¹³C)	Aids in the structural elucidation of the complex in solution and understanding electronic shielding effects. windows.net
Infrared/Raman	Vibrational frequencies and intensities	Assigns vibrational modes, particularly those of the carboxylate groups, to confirm coordination. researchgate.net
UV-Vis	Electronic transition energies and oscillator strengths	Predicts the UV absorption spectrum and helps to understand the electronic structure of the excited states. nih.gov

Prediction of Stability and Reactivity based on Molecular Modeling

Molecular modeling techniques are widely used to predict the stability and reactivity of chemical compounds. scirp.org For the [Ca(EDTA)]²⁻ complex, these methods can provide quantitative estimates of its thermodynamic stability and offer insights into its reactive behavior. mdpi.com

The stability of the complex is often quantified by its formation constant (log K). Computational methods, particularly those based on DFT, can be used to calculate the free energy change of the complexation reaction: Ca²⁺ + EDTA⁴⁻ ⇌ [Ca(EDTA)]²⁻. From this free energy change, the formation constant can be derived. These calculations allow for a systematic study of the factors influencing stability, such as the nature of the metal ion and the solvent environment.

The reactivity of the [Ca(EDTA)]²⁻ complex can be analyzed using concepts from conceptual DFT. scirp.org Reactivity indices such as the HOMO-LUMO gap, chemical potential, hardness, and electrophilicity can be calculated. These indices provide a theoretical framework for understanding how the complex will interact with other chemical species. For instance, the regions of the complex that are most susceptible to nucleophilic or electrophilic attack can be identified using the Fukui function or the dual descriptor. scirp.org

Computational Prediction of Stability and Reactivity

Property	Computational Approach	Derived Information
Thermodynamic Stability	Free energy calculations (DFT)	Prediction of the complex formation constant (log K).
Kinetic Lability	MD simulations with enhanced sampling	Calculation of the energy barriers for ligand exchange reactions.
Chemical Reactivity	Conceptual DFT (Fukui functions, dual descriptor)	Identification of reactive sites for electrophilic and nucleophilic attack. scirp.org
Redox Potential	DFT calculations with a suitable solvent model	Prediction of the electrochemical behavior of the complex.

Force Field Development for Chelate Systems

The accuracy of molecular dynamics simulations is heavily dependent on the quality of the force field used to describe the interactions between atoms. nih.gov A force field is a set of parameters and equations that define the potential energy of a system of atoms. For metal complexes like [Ca(EDTA)]²⁻, developing an accurate force field is challenging due to the complex nature of the metal-ligand interactions, which can involve both electrostatic and polarization effects.

Standard force fields often lack accurate parameters for metal ions and their interactions with chelating ligands. mdpi.com Therefore, specific parameterization is often required. This process typically involves fitting the force field parameters to reproduce high-level quantum mechanical data or experimental results. nih.govresearchgate.net

The development of a force field for the Ca-EDTA system involves several steps. First, a suitable functional form for the potential energy is chosen. This includes terms for bonded interactions (bond stretching, angle bending, dihedral angles) and non-bonded interactions (van der Waals and electrostatic). The non-bonded interactions involving the calcium ion are particularly crucial and may require special treatment beyond the standard Lennard-Jones and point charge models.

Quantum mechanical calculations (ab initio or DFT) are performed on model systems, such as the [Ca(EDTA)]²⁻ complex and its fragments, to generate reference data. nih.gov This data can include optimized geometries, interaction energies, and atomic forces. The force field parameters are then optimized to reproduce this reference data as closely as possible. The final force field should be validated by its ability to reproduce experimental observables, such as the structure of the complex in solution and its thermodynamic properties. nih.gov

Components of Force Field Development for [Ca(EDTA)]²⁻

Component	Description	Derivation Method
Bonded Parameters (Bonds, Angles, Dihedrals)	Define the geometry and conformational flexibility of the EDTA ligand.	Fitted to reproduce QM-calculated geometries and vibrational frequencies. mdpi.com
Non-Bonded Parameters (van der Waals, Electrostatics)	Describe the interactions between non-covalently bonded atoms, especially Ca²⁺ with the ligand and solvent.	Atomic charges are derived from QM electrostatic potentials. Lennard-Jones parameters are optimized to reproduce interaction energies and solvation free energies. nih.govresearchgate.net
Polarization Effects	Account for the induction of dipoles due to the electric field of surrounding atoms.	Can be included through polarizable force fields, which offer higher accuracy for metal ion systems.
Validation	Testing the force field's ability to reproduce experimental data.	Comparison of MD simulation results with experimental structures, densities, and thermodynamic data. nih.gov

Future Research Directions and Emerging Applications

Development of Novel Synthesis Routes with Reduced Environmental Impact

The traditional industrial synthesis of EDTA, the precursor to its calcium salt, has been a cornerstone of chemical manufacturing for decades. The primary method involves the reaction of ethylenediamine (B42938) with formaldehyde (B43269) and a cyanide source, such as sodium cyanide. bris.ac.ukwikipedia.org Another historical method, no longer in commercial use, involved reacting ethylenediamine with chloroacetic acid and sodium hydroxide (B78521), which resulted in a product contaminated with sodium chloride. bris.ac.uk

These established routes, while efficient, present environmental and safety challenges due to the use of highly toxic reagents like cyanide. bris.ac.uk The principles of green chemistry and a growing emphasis on sustainable development are creating a strong impetus for the development of new, more environmentally benign synthesis pathways. Research is increasingly focused on finding alternatives to traditional chelating agents that are biodegradable and have a lower environmental footprint. nih.gov

Future research in this area is expected to explore several promising directions:

Biocatalytic Synthesis: The use of enzymes or microorganisms to catalyze the synthesis of EDTA or its precursors could offer a highly specific and less hazardous alternative to conventional chemical synthesis.

Alternative Reagents: Investigating the use of less toxic starting materials to replace cyanide and chloroacetic acid is a critical area of research.

Solvent-Free or Green Solvent Reactions: The development of synthesis methods that minimize or eliminate the use of volatile organic solvents aligns with the goals of green chemistry. A patent for preparing ethylenediaminetetraacetic acid calcium disodium (B8443419) salt mentions the use of solvents like purified water, methanol, ethanol, and acetone, suggesting a move towards more common and potentially less harmful solvents. google.com

The overarching goal is to develop a synthesis process for Ca(EDTA) that is not only economically viable but also aligns with modern standards of environmental stewardship.

Exploration of Advanced Spectroscopic Techniques for Dynamic Studies

Understanding the dynamic behavior of (Ethylenediaminetetraacetato)calcium(2-) in solution—including its formation, dissociation kinetics, and interaction with other species—is crucial for optimizing its existing applications and developing new ones. While traditional analytical methods have been effective, advanced spectroscopic techniques offer the potential for deeper insights.

Future research will likely leverage a range of sophisticated spectroscopic tools to probe the intricate dynamics of Ca(EDTA) complexes:

Nuclear Magnetic Resonance (NMR) Spectroscopy: High-resolution NMR, including 1H NMR, can be used to characterize the structure of EDTA-based compounds and their conjugates. nih.gov Future studies could employ advanced NMR techniques, such as 2D NMR, to investigate the conformational changes of the Ca(EDTA) complex in different environments and its dynamic interactions with other molecules.

Time-Resolved Spectroscopy: Techniques like time-resolved fluorescence or absorption spectroscopy could be used to monitor the kinetics of Ca(EDTA) complexation and decomplexation on very short timescales. This would be particularly valuable for understanding its behavior in rapid biological or chemical processes.

Vibrational Spectroscopy (FTIR and Raman): Fourier-transform infrared (FTIR) spectroscopy is already used to identify the characteristic vibrations of molecules and confirm structural modifications, such as in the development of EDTA conjugates. nih.gov Advanced applications could involve using time-resolved FTIR to track the changes in bonding during chelation reactions.

UV-Vis Spectrophotometry with Sensitive Dyes: A spectrophotometric method using a Ca²⁺-sensitive dye, Pontachrome Violet SW, has been developed to determine free Ca²⁺ concentrations and Ca-complex formation constants. nih.gov This approach allows for rapid screening of the affinity of chelating agents for calcium. nih.gov Future work could involve developing or applying new dyes with enhanced sensitivity and selectivity for studying Ca(EDTA) in complex matrices.

Mass Spectrometry: Techniques like matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry are used to confirm the identity of complex molecules. mdpi.com Advanced mass spectrometry methods could be used to study the gas-phase chemistry of the Ca(EDTA) ion and its fragments, providing fundamental data on its stability and bonding.

The application of these advanced techniques will provide a more detailed molecular-level understanding of the behavior of (Ethylenediaminetetraacetato)calcium(2-), facilitating the design of new materials and processes with tailored properties.

Spectroscopic Technique	Application in Ca(EDTA) Research	Potential Future Directions
NMR Spectroscopy	Characterization of EDTA-conjugates. nih.gov	Dynamic studies of conformational changes and intermolecular interactions.
UV-Vis Spectrophotometry	Determination of Ca-complex formation constants using sensitive dyes. nih.gov	Development of novel, highly selective optical sensors for Ca(EDTA).
FTIR Spectroscopy	Identification of functional groups and confirmation of chemical modifications. nih.gov	Time-resolved studies of chelation reaction mechanisms.
Mass Spectrometry	Confirmation of molecular identity of complex derivatives. mdpi.com	Fundamental studies of the gas-phase stability and fragmentation of the complex.

Integration into Smart Materials and Responsive Systems

"Smart" materials, which can change their properties in response to external stimuli, are at the forefront of materials science. rsc.orgnih.govrsc.org The ability of EDTA to chelate calcium ions in a pH-dependent manner makes the (Ethylenediaminetetraacetato)calcium(2-) complex an excellent component for creating such responsive systems. nih.govrsc.org

Emerging research is focused on incorporating Ca(EDTA) into a variety of smart materials:

pH-Responsive Hydrogels: An innovative pH-responsive carrier system has been developed using an EDTA-Ca-alginate (EDTA-Ca-Alg) mixture. nih.gov At neutral pH, EDTA chelates the Ca²⁺, keeping the alginate in a solution state. nih.gov However, in an acidic environment (pH below 4.0), Ca²⁺ is released from the EDTA complex, triggering the formation of an alginate hydrogel. nih.gov This system has been used to create hydrogel microspheres for the controlled release of probiotics. nih.gov

Shape-Programmable Actuators: A liquid crystal hydrogel actuator has been developed where the shape can be fixed using calcium ions to cross-link the polymer network. acs.org This shape-fixing can be reversed by removing the Ca²⁺ ions with an EDTA solution, demonstrating a chemically-driven actuation mechanism. acs.org

Patterned Hydrogels: Light can be used to trigger the release of "caged" calcium from a compound called DM-nitrophen, which has an EDTA backbone. nih.gov This released calcium can then cross-link alginate to form a hydrogel in specific, light-exposed regions. nih.gov The resulting gel can be dissolved again by adding an EDTA solution, offering a reversible way to control microfluidic devices or create patterned biomaterials. nih.gov

Polymer Conjugates: EDTA has been conjugated to polymers like glycol chitosan (B1678972) to create new materials with specific properties. nih.gov These high-molecular-weight conjugates are designed to selectively demineralize specific regions in biological tissues, showcasing a sophisticated application in biomaterials. nih.gov

The future in this field lies in creating more complex, multi-stimuli-responsive materials where Ca(EDTA) plays a key role in the response mechanism. rsc.orgresearchgate.net This could include materials that respond to a combination of pH, light, and temperature for applications in advanced drug delivery, soft robotics, and tissue engineering. nih.gov

Interdisciplinary Research in Geochemistry and Environmental Science

The strong chelating ability of EDTA has significant implications for the behavior of metals in the environment. Research at the intersection of chemistry, geology, and environmental science is exploring both the challenges and opportunities presented by the presence of (Ethylenediaminetetraacetato)calcium(2-) and related compounds in natural systems.

Future interdisciplinary research is likely to focus on:

Remediation of Contaminated Soils: Soil washing with chelating agents like EDTA is a technique used to remove toxic heavy metals from contaminated soils. nih.gov While effective, this process can also alter the soil's properties, for instance, by affecting the composition of soil organic matter. nih.gov Future work will aim to optimize these remediation strategies to maximize toxic metal removal while minimizing collateral damage to soil structure and fertility. The use of more environmentally friendly alternatives to EDTA is also an active area of investigation. nih.gov

Mobility of Radionuclides and Heavy Metals: The presence of EDTA in the environment can influence the mobility of heavy metals and radionuclides, as it can form stable, water-soluble complexes that prevent these contaminants from being adsorbed onto soil particles. researchgate.net Understanding and modeling these interactions is crucial for predicting the long-term fate of contaminants in and around waste disposal sites.

Carbon Capture and Storage (CCS): The carbonation of materials like tricalcium silicate (B1173343) (C₃S) is relevant to CO₂ sequestration. acs.org While not directly focused on Ca(EDTA), research into the chemistry of calcium carbonate formation and dissolution is a key component of CCS technologies. acs.org The chelating properties of EDTA could potentially be explored for controlling precipitation and dissolution reactions in industrial CCS processes.

Development of Environmental Sensors: The selective binding properties of EDTA could be harnessed to develop new sensors for detecting specific metal ions in environmental samples. A biosensor for prostate-specific antigen (PSA) has been developed by engineering cells with antibodies, demonstrating the potential for creating highly specific detection systems. mdpi.com A similar principle could be applied using EDTA or its derivatives as the recognition element for metal ions.

This interdisciplinary approach is essential for developing a holistic understanding of the environmental impact of chelating agents and for harnessing their properties for environmental protection and remediation.

Expanding Applications in Industrial Chemical Processes and Materials Science

Beyond its established uses, (Ethylenediaminetetraacetato)calcium(2-) is finding its way into new and expanding applications in industrial chemistry and materials science. Its ability to control metal ion activity continues to be a valuable asset in a variety of processes. avachemicals.com

Emerging and future applications include:

Catalysis: EDTA has been shown to be an effective agent for recovering valuable metals like molybdenum, nickel, and vanadium from spent hydro-processing catalysts from the petroleum industry. researchgate.net The process involves leaching the spent catalyst with an EDTA solution to form stable metal complexes, which can then be separated. researchgate.net Future research may explore the use of Ca(EDTA) in other catalytic systems, either as a component of the catalyst itself or in the recovery and recycling of catalytic metals.

Advanced Materials Synthesis: A hybrid aerogel composed of calcium alginate and EDTA has been synthesized for the removal of heavy metal ions from wastewater. researchgate.net This demonstrates the potential for incorporating the Ca(EDTA) structure into novel porous materials with high affinity for environmental pollutants. researchgate.net

Biodegradable Polymers: There is a significant research effort focused on developing biodegradable polymers to address issues of plastic pollution. nih.gov While not a polymer itself, Ca(EDTA) could be incorporated into biodegradable polymer blends as a stabilizer or to impart specific functionalities. For example, its ability to chelate metal ions could protect the polymer from metal-catalyzed degradation.

Smart Coatings: The development of smart coatings that can detect and respond to corrosion is an active area of research. nasa.gov These coatings often rely on the release of corrosion inhibitors from microcapsules triggered by a change in the local environment, such as a shift in pH. nasa.gov The pH-dependent chelating ability of EDTA suggests that Ca(EDTA) could be integrated into such systems as a trigger or a release agent for anti-corrosion compounds.

The versatility of the (Ethylenediaminetetraacetato)calcium(2-) complex ensures its continued relevance in industrial and materials science. Future innovations will likely arise from combining its well-understood chelating properties with advanced material design and green chemistry principles.

Q & A

Basic Question: What methodologies are recommended for synthesizing high-purity (ethylenediaminetetraacetato)calcium(2-) and confirming its composition?

Answer:
The synthesis typically involves reacting calcium salts with EDTA under controlled pH (6.5–8.0) to ensure ligand coordination. For example, combining calcium chloride with disodium EDTA in aqueous media, followed by crystallization. Compositional validation employs elemental analysis, FT-IR spectroscopy (to confirm EDTA ligand binding via carboxylate and amine stretches), and thermogravimetric analysis (TGA) to quantify hydration states. X-ray crystallography can resolve structural ambiguities, as demonstrated in lead-EDTA complexes where halide ions influenced polymeric network formation . For purity, titration with standardized metal ions (e.g., Zn²⁺) or ICP-MS quantifies calcium content .

Advanced Question: How can researchers resolve contradictions in reported thermal decomposition pathways of (ethylenediaminetetraacetato)calcium(2-)?

Answer:
Discrepancies in decomposition pathways (e.g., dehydration steps vs. ligand degradation) arise from varying experimental conditions (heating rate, atmosphere). A systematic approach combines TGA-DSC to track mass loss and enthalpy changes, paired with evolved gas analysis (EGA) to identify volatile byproducts (e.g., CO₂, H₂O). Cross-referencing with solid-state ¹³C NMR post-decomposition can reveal structural changes in the EDTA ligand. For instance, studies on rare-earth EDTA chelates showed hydration state variability significantly impacts decomposition profiles . Replicating experiments under inert vs. oxidative atmospheres may clarify mechanistic inconsistencies .

Basic Question: What analytical techniques are critical for determining the purity of (ethylenediaminetetraacetato)calcium(2-) and validating methodological accuracy?

Answer:
Key techniques include:

• pH-metric titration : Confirms ligand protonation states and calcium binding stoichiometry .
• Ion chromatography : Quantifies free Na⁺/Ca²⁺ to assess salt impurities .
• UV-Vis spectroscopy : Monitors EDTA-metal complex formation (e.g., with Fe³⁺ at 260 nm) to detect unchelated EDTA .
• X-ray diffraction : Compares crystallographic data with reference standards (e.g., EP Reference Standard S0700000) to identify polymorphic impurities .

Advanced Question: How does the coordination geometry of (ethylenediaminetetraacetato)calcium(2-) compare to other EDTA-metal complexes, and what implications does this have for its reactivity?

Answer:
EDTA typically acts as a hexadentate ligand, but in calcium complexes, steric constraints may reduce denticity. Structural studies on lead-EDTA complexes revealed halide-dependent polymeric networks with (6,8)- or (4,5,6)-connected topologies, suggesting EDTA's flexibility in accommodating larger metal ions . For calcium, EXAFS or single-crystal XRD can clarify whether all six donor atoms (four carboxylates, two amines) coordinate. Reactivity implications include selective metal displacement (e.g., Pb²⁺ > Ca²⁺ in environmental remediation) and pH-dependent stability, critical for designing calcium-selective sensors .

Basic Question: What spectroscopic methods are most effective for characterizing the structure of (ethylenediaminetetraacetato)calcium(2-)?

Answer:

• FT-IR spectroscopy : Identifies carboxylate symmetric/asymmetric stretches (~1600 cm⁻¹, ~1400 cm⁻¹) and amine bending modes (~1300 cm⁻¹) .
• Solid-state ¹³C NMR : Resolves EDTA carbon environments, distinguishing coordinated vs. free carboxyl groups .
• Raman spectroscopy : Detects metal-ligand vibrations (e.g., Ca-O at ~300 cm⁻¹) .
• X-ray absorption spectroscopy (XAS) : Probes calcium coordination number and bond distances .

Advanced Question: How do pH and ionic strength influence the stability of (ethylenediaminetetraacetato)calcium(2-) in aqueous solutions, and how can this be modeled experimentally?

Answer:
EDTA’s chelation efficiency is pH-dependent: below pH 6, protonation of carboxylates reduces Ca²⁺ binding. Stability constants (log K) are determined via potentiometric titrations under varying ionic strengths (e.g., using NaClO₄ to adjust). Competitive ligand experiments (e.g., with Mg²⁺ or Fe³⁺) quantify selectivity. Advanced modeling employs software like Hyperquad or SPECIES to predict speciation diagrams. For instance, studies on Co²⁺-EDTA complexes demonstrated peroxide oxidation rates vary with pH, highlighting redox stability implications .

Advanced Question: What role does (ethylenediaminetetraacetato)calcium(2-) play in masking interferents during trace metal analysis, and how can cross-reactivity be minimized?

Answer:
As a masking agent, it sequesters Ca²⁺ and competing ions (e.g., Fe³⁺, Al³⁺) via preferential chelation, enabling selective detection of target metals (e.g., Pb²⁺). Cross-reactivity is minimized by optimizing pH (e.g., pH 8–10 for Ca²⁺ masking) and using auxiliary ligands (e.g., cyanide for Cu²⁺). Validation involves spiked recovery experiments and comparing results with ICP-MS/OES. For example, in serum analysis, EDTA prevents calcium-induced matrix effects but requires validation against heparinized samples to avoid false positives .